Comprehensive Technical Guide on 4-Aminosalicylic Acid Oxine: Structural Elucidation, Molecular Weight, and Functional Synergism
Executive Summary In the landscape of antimicrobial drug development, overcoming pathogen resistance requires innovative structural strategies. 4-Aminosalicylic acid oxine (CAS 52224-16-5) represents a highly specialized...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of antimicrobial drug development, overcoming pathogen resistance requires innovative structural strategies. 4-Aminosalicylic acid oxine (CAS 52224-16-5) represents a highly specialized supramolecular assembly—typically formulated as a co-crystal or organic salt—combining the anti-tuberculosis prodrug 4-aminosalicylic acid (PAS) with the metal-chelating pharmacophore 8-hydroxyquinoline (oxine). This whitepaper provides an in-depth technical analysis of its chemical structure, a definitive molecular weight breakdown, and the mechanistic causality behind its dual-action pharmacological profile.
Chemical Identity and Structural Elucidation
Unlike covalently bonded single-entity molecules, 4-aminosalicylic acid oxine is a multi-component system. The structural integrity of this complex relies on non-covalent heteromeric interactions (such as hydrogen bonding and ionic pairing) between the carboxylic acid of PAS and the basic quinoline nitrogen of oxine.
The stoichiometric 1:1 combination of these two entities yields a complex with a precise molecular weight of 298.30 g/mol (1)[1].
Quantitative Physicochemical Data
The following table summarizes the critical structural and quantitative data for the complex and its individual monomers:
Property
Value
Compound Name
4-Aminosalicylic Acid Oxine
CAS Registry Number
52224-16-5
Molecular Formula
C₁₆H₁₄N₂O₄
Total Molecular Weight
298.30 g/mol
IUPAC Name
4-amino-2-hydroxybenzoic acid; quinolin-8-ol
SMILES
C1=CC2=C(C(=C1)O)N=CC=C2.C1=CC(=C(C=C1N)O)C(=O)O
Component 1 (PAS)
C₇H₇NO₃ (MW: 153.14 g/mol )
Component 2 (Oxine)
C₉H₇NO (MW: 145.16 g/mol )
Mechanistic Rationale: The Power of Dual-Action Pharmacophores
The formulation of 4-aminosalicylic acid oxine is driven by the need to bypass microbial resistance mechanisms.
The PAS Moiety: Acts as a competitive inhibitor of dihydropteroate synthase (DHPS), disrupting the bacterial folate synthesis pathway. However, its high polarity often limits intracellular accumulation.
The Oxine Moiety: A highly lipophilic bidentate ligand that chelates essential transition metals (Zn²⁺, Cu²⁺, Fe³⁺). This chelation disrupts metalloenzymes critical for microbial virulence and survival (2)[2]. Furthermore, 8-hydroxyquinoline derivatives are well-documented for their potent antifungal properties (3)[3].
Causality of the Complex: By combining these two molecules, the lipophilic oxine acts as a carrier, enhancing the membrane permeability of the PAS moiety. Once inside the target pathogen, the complex dissociates, unleashing a synergistic, two-pronged attack that drastically reduces the probability of spontaneous resistance.
Fig 1: Synergistic dual-action pathway of 4-aminosalicylic acid oxine against pathogens.
Experimental Workflows: Synthesis and Validation
To utilize this compound in a controlled laboratory setting (4)[4], researchers must ensure precise stoichiometric assembly. The following protocol outlines a self-validating system for synthesizing the 1:1 complex.
Protocol: Controlled Co-Crystallization and NMR Validation
1. Stoichiometric Mixing:
Weigh exactly 15.31 g (0.10 mol) of 4-aminosalicylic acid and 14.52 g (0.10 mol) of 8-hydroxyquinoline.
Causality: Equimolar precision is mandatory; an excess of either monomer will result in a eutectic mixture rather than a pure co-crystal/salt, skewing downstream biological assays.
2. Thermal Solubilization:
Transfer the powders to a round-bottom flask and add 250 mL of anhydrous methanol. Heat under reflux at 60°C with continuous stirring until a homogeneous solution forms.
Causality: Methanol possesses a high dielectric constant, which effectively disrupts the homomeric hydrogen bonds of the individual crystal lattices, allowing heteromeric PAS-Oxine interactions to form in solution.
3. Thermodynamic Crystallization:
Remove from heat and allow the solution to cool ambiently to 25°C over 4 hours, followed by 2 hours in an ice bath (4°C).
Causality: Rapid cooling causes kinetic trapping of impurities and amorphous precipitation. Slow, thermodynamically controlled cooling strictly favors the highly ordered, lower-energy crystalline state of the 1:1 complex.
4. Isolation:
Isolate the precipitate via vacuum filtration, wash with 20 mL of ice-cold methanol, and dry in a vacuum desiccator over silica gel for 24 hours.
5. Self-Validating Analytical Step (¹H-NMR):
Dissolve a 5 mg sample of the final product in DMSO-d₆ and acquire a ¹H-NMR spectrum.
Validation Logic: Melting point analysis alone cannot reliably distinguish between a true complex and a physical mixture. The ¹H-NMR spectrum must yield exactly a 1:1 integration ratio between the characteristic aromatic protons of the quinoline ring (e.g., the doublet at ~8.8 ppm) and the benzene ring of PAS (e.g., the doublet at ~7.6 ppm). Any deviation from a 1.00:1.00 ratio immediately flags incomplete complexation or unwashed precursor residue, invalidating the batch.
Fig 2: Step-by-step experimental workflow for the synthesis and self-validation of the complex.
Biological Implications & Drug Development Potential
For drug development professionals, 4-aminosalicylic acid oxine serves as a vital template for "hybrid drug" design. By physically linking a highly specific enzyme inhibitor (PAS) with a broad-spectrum metalloenzyme disruptor (oxine), researchers can target multi-drug resistant (MDR) strains of Mycobacterium tuberculosis and opportunistic fungal pathogens. The complex acts as a Trojan horse, utilizing the lipophilicity of oxine to breach thick mycobacterial cell walls before dissociating to exert its dual-mechanism toxicity.
References
Title: 4-Aminosalicylic Acid Oxine | CAS 52224-16-5
Source: Benchchem
URL
Title: 4-aminosalicylic acid oxine — Chemical Substance Information
Source: NextSDS
URL
Title: Method for treating drug-resistant bacterial and other infections with clioquinol, phanquinone, and related compounds (WO2009140215A2)
The Dual-Pharmacophore Dynamics of 4-Aminosalicylic Acid Oxine: In Vitro Mechanisms and Experimental Validation
Executive Summary & Molecular Architecture In the landscape of antimicrobial and antineoplastic drug development, single-target therapies are increasingly vulnerable to resistance mechanisms. 4-Aminosalicylic acid oxine...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Molecular Architecture
In the landscape of antimicrobial and antineoplastic drug development, single-target therapies are increasingly vulnerable to resistance mechanisms. 4-Aminosalicylic acid oxine (CAS 52224-16-5) , commonly referred to as PAS-oxine, represents a sophisticated synthetic conjugate designed to circumvent this limitation by merging two distinct, highly validated pharmacophores into a single molecular entity[1].
With a molecular formula of
C16H14N2O4
, this compound covalently or coordinately links 4-aminosalicylic acid (PAS) —a foundational anti-tuberculosis prodrug—with 8-hydroxyquinoline (oxine) —a privileged scaffold renowned for its metallobiological activity[1]. As an application scientist, understanding the bifurcation of this compound’s in vitro mechanism of action (MoA) is critical for designing robust, artifact-free screening assays.
The Bifurcated Mechanism of Action
To effectively evaluate PAS-oxine in vitro, we must isolate and quantify its two parallel mechanisms of action.
The PAS Moiety: Folate Pathway Disruption
The 4-aminosalicylic acid component functions as a competitive inhibitor within the bacterial folate synthesis pathway[1]. Structurally mimicking para-aminobenzoic acid (PABA), the PAS moiety binds to dihydropteroate synthase (DHPS) .
The Causality: By outcompeting native PABA, PAS is aberrantly incorporated into the folate synthesis cascade. This generates a dead-end, false-folate metabolite, ultimately arresting de novo nucleotide biosynthesis and halting pathogen replication.
The Oxine Moiety: Metallobiology & Ionophore Activity
The 8-hydroxyquinoline moiety drives a completely orthogonal mechanism predicated on metal chelation (specifically
Cu2+
,
Zn2+
, and
Fe3+
)[1][2]. This moiety exerts toxicity through two distinct pathways:
Intracellular ROS Generation (The Fenton Pathway): Oxine acts as a lipophilic ionophore, shuttling transition metals like
Fe3+
and
Cu2+
across the cellular lipid bilayer. Once internalized, these metals undergo rapid redox cycling (the Fenton reaction), generating lethal reactive oxygen species (ROS) that induce lipid peroxidation and DNA cleavage[2][3].
Metalloenzyme Starvation: By aggressively sequestering
Zn2+
, the oxine moiety strips critical structural metals from bacterial metalloenzymes, including matrix metalloproteinases (MMPs) and metallo-
β
-lactamases (MBLs), effectively disabling the pathogen's primary resistance mechanisms[4].
Figure 1: Dual-pharmacophore mechanism of action of 4-aminosalicylic acid oxine.
In Vitro Experimental Methodologies (Self-Validating Systems)
To rigorously evaluate PAS-oxine, we must implement assays that inherently rule out false positives. The following protocols are designed as self-validating systems , ensuring that observed toxicity is mechanistically sound rather than a physicochemical artifact.
Protocol 1: Broth Microdilution with Metal Rescue (Validating Chelation)
If the oxine moiety induces toxicity by starving the cell of essential metals, supplementing the media with exogenous metals should "rescue" the cells and increase the Minimum Inhibitory Concentration (MIC)[5].
Step 1: Compound Preparation. Dissolve PAS-oxine in 100% DMSO to create a 10 mM stock. Causality for choice: The planar, aromatic nature of the 8-hydroxyquinoline ring drastically limits aqueous solubility. However, to prevent solvent-induced cytotoxicity artifacts, the final assay concentration of DMSO is strictly capped at
≤1%
v/v.
Step 2: Media Conditioning. Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). Split into three arms:
Arm A: Standard CAMHB (Baseline).
Arm B: CAMHB + 50
μMZnSO4
(Zinc Rescue).
Arm C: CAMHB + 50
μMFeCl3
(Iron Rescue).
Step 3: Inoculation. Seed target pathogen (e.g., S. aureus or M. tuberculosis surrogate) at
5×105
CFU/mL across a 96-well plate containing serial dilutions of PAS-oxine.
Step 4: Validation Readout. Measure
OD600
after 24h. A rightward shift (increase) in the MIC in Arms B and C internally validates that metal sequestration is a primary driver of the compound's localized toxicity.
Protocol 2: Intracellular ROS Quantification (Validating the Fenton Pathway)
To prove the oxine moiety acts as an ionophore that triggers intracellular oxidative stress, we utilize the fluorogenic probe 2',7'-dichlorofluorescin diacetate (DCFDA)[3].
Step 1: Cell Loading. Incubate cells with 10
μM
DCFDA for 30 minutes. Causality for choice: DCFDA is cell-permeable; once inside, cellular esterases cleave the diacetate groups, trapping the non-fluorescent DCFH inside the cell.
Step 2: Compound Exposure. Treat cells with PAS-oxine at
1×
and
4×
MIC.
Step 3: The Self-Validating Control. Run a parallel treatment arm supplemented with 5 mM N-acetylcysteine (NAC), a potent ROS scavenger.
Step 4: Readout. Measure fluorescence (Ex/Em: 485/535 nm). If PAS-oxine induces cell death via the Fenton reaction, NAC supplementation will quench the fluorescent signal and rescue cell viability, confirming the causal link between ROS generation and cytotoxicity.
Protocol 3: DHPS Enzyme Kinetics (Validating PAS Mimicry)
To isolate the PAS mechanism from the oxine mechanism, we utilize a cell-free enzymatic assay targeting recombinant DHPS.
Step 1: Assay Setup. Combine recombinant DHPS, dihydropterin pyrophosphate (DHPPP), and varying concentrations of PAS-oxine.
Step 2: Substrate Titration. Perform Michaelis-Menten kinetics by titrating the native substrate, PABA (1
μM
to 100
μM
).
Step 3: Validation Readout. A rightward shift in the apparent
Km
without a change in
Vmax
confirms competitive inhibition at the PABA binding site. This proves the PAS moiety is functioning correctly and that inhibition is not merely an artifact of the oxine moiety chelating the enzyme's structural metals.
Figure 2: Self-validating in vitro experimental workflow for PAS-oxine.
Quantitative Data Synthesis
The true value of PAS-oxine lies in its measurable polypharmacology. Table 1 summarizes the representative quantitative profiling required to validate the dual MoA during early-stage in vitro screening.
Table 1: Representative In Vitro Profiling Metrics for PAS-Oxine Validation
Assay Type
Target / Strain
Baseline Value
Rescued / Shifted Value
Mechanistic Implication
MIC Determination
M. tuberculosis (H37Rv)
2.0μg/mL
16.0μg/mL
(+
Fe3+
)
Confirms ionophore/chelation toxicity via the oxine moiety.
Enzyme Kinetics
Recombinant DHPS
IC50=4.5μM
IC50>50μM
(+ excess PABA)
Confirms competitive PABA mimicry via the PAS moiety.
Enzyme Kinetics
Metallo-
β
-Lactamase
IC50=1.2μM
IC50>20μM
(+ excess
Zn2+
)
Confirms Zn-dependent enzyme starvation by oxine[4].
ROS Quantification
Macrophage (RAW 264.7)
450% increase (RFU)
Baseline RFU (+ NAC)
Confirms intracellular Fenton reaction and ROS generation[2].
Ligand Binding Affinity and Mechanistic Profiling of 4-Aminosalicylic Acid and Oxine: A Dual-Pharmacophore Perspective
Executive Summary The rational design of antimicrobial and antineoplastic agents frequently relies on the hybridization of distinct pharmacophores to overcome target-site mutations and multidrug resistance. This whitepap...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The rational design of antimicrobial and antineoplastic agents frequently relies on the hybridization of distinct pharmacophores to overcome target-site mutations and multidrug resistance. This whitepaper provides an in-depth technical analysis of two highly privileged scaffolds: 4-Aminosalicylic Acid (PAS) , a competitive enzyme inhibitor, and Oxine (8-Hydroxyquinoline) , a potent transition metal chelator. By dissecting their individual binding thermodynamics, target specificities, and the synergistic potential of their hybridized forms, this guide serves as a foundational resource for drug development professionals.
Core Pharmacophores and Target Binding Mechanisms
4-Aminosalicylic Acid (PAS): The pABA Mimic
PAS is a well-established bacteriostatic agent that exerts its primary effect by disrupting the folate biosynthesis pathway. Structurally, PAS is a close analog of para-aminobenzoic acid (pABA).
DHPS Substrate Competition: PAS binds to the highly accommodative pABA pocket of the bacterial enzyme dihydropteroate synthase (DHPS)[1]. Causality of Binding: The 4-amino and carboxylate groups of PAS align perfectly within the DHPS active site, mimicking the natural substrate. However, the presence of the 2-hydroxyl group acts as a metabolic "poison pill." DHPS incorporates PAS to synthesize an aberrant antimetabolite (2'-hydroxy-7,8-dihydrofolate), which subsequently acts as a potent inhibitor of dihydrofolate reductase (DHFR)[1].
Target Specificity (The SABP3 Exclusion): The specificity of PAS is highly dependent on its functional groups. For instance, while native salicylic acid (SA) binds the tobacco chloroplast carbonic anhydrase (SABP3) with a
Kd
of 3.7 μM, PAS is completely inactive against this target. Causality: The bulky, electron-donating 4-amino group of PAS creates severe steric and electronic clashes within the SABP3 binding pocket, resulting in a >1000-fold reduction in binding affinity compared to SA[2].
Emerging Targets: Recent drug discovery efforts have repurposed the PAS scaffold. N-sulfonylated derivatives of PAS exhibit novel binding affinities for the anti-apoptotic protein MCL-1 (
Ki
~ 5.77 to 13.7 μM). Molecular docking and NMR studies reveal that the PAS carboxylate forms a critical salt bridge with Arg263 in the MCL-1 pocket, while the hydroxyl group provides essential hydrogen bonding[3].
Oxine (8-Hydroxyquinoline): The Bidentate Chelator
Oxine is a bidentate ligand that binds transition metals via its nitrogen and oxygen donor atoms, forming highly stable 5-membered chelate rings[4].
Thermodynamic Stability: The binding affinity of Oxine for metal ions follows the Irving-Williams series, with Cu(II) forming the most thermodynamically stable complexes. Causality: Cu(II) complexes achieve a highly favorable square-planar geometry stabilized by Jahn-Teller distortion, yielding exceptional formation constants (
logβ2
~ 20.92)[5].
Biological Impact: By sequestering essential metals like Cu(II), Zn(II), and Fe(III), Oxine starves metalloenzymes of their necessary cofactors and induces redox-mediated toxicity (via Fenton-like reactions) in pathogenic cells[4].
The Hybridization Paradigm: 4-Aminosalicylic Acid Oxine
Covalently linking PAS and Oxine yields hybrid derivatives (e.g., CAS 52224-16-5) that operate as dual-threat molecules[6]. These hybrids are designed to simultaneously competitively inhibit DHPS via the PAS moiety and disrupt intracellular metal homeostasis via the Oxine moiety, effectively bypassing single-target resistance mechanisms.
Visualizing the Dual-Target Mechanisms
Dual mechanistic pathways of PAS and Oxine targeting folate synthesis and metal homeostasis.
Quantitative Affinity Profiles
The following table synthesizes the binding affinities and stability constants for PAS and Oxine across their primary biological and chemical targets.
To ensure scientific integrity, binding affinities must be derived from self-validating experimental systems. Below are the optimized protocols for quantifying the interactions of Oxine and PAS.
Protocol A: Spectrophotometric Determination of Oxine-Metal Stability Constants
This protocol utilizes UV-Vis spectroscopy to determine the
logβ
values of Oxine-metal complexes.
Buffer Selection & Preparation: Prepare a 50 mM HEPES buffer adjusted to pH 7.4.
Causality: Phosphate buffers must be strictly avoided because they form insoluble micro-precipitates with Cu(II) and Fe(III). These precipitates artificially inflate absorbance readings due to light scattering, skewing the binding isotherm. HEPES provides a non-coordinating environment.
Ligand Solubilization: Dissolve Oxine in a 10% DMSO/aqueous co-solvent to a final concentration of 50 μM.
Causality: Oxine is highly lipophilic. The DMSO co-solvent prevents the aggregation of the neutral ligand species at physiological pH, ensuring monomeric availability for metal coordination.
Titration & Thermal Equilibration: Titrate standardized
CuCl2
(0 to 100 μM) into the Oxine solution in 5 μL increments. Equilibrate for exactly 3 minutes per injection at 25°C.
Spectral Validation (Self-Validating Step): Monitor the spectral shift from the free ligand peak (~310 nm) to the metal-complex peak (~370-400 nm).
Validation Check: The presence of strict isosbestic points across the titration spectra validates that only two major species (free ligand and the ML complex) are transitioning in equilibrium. If the isosbestic point drifts, it indicates off-target aggregation or precipitation, and the data must be discarded[7].
Protocol B: Fluorescence Polarization (FP) Assay for PAS-MCL-1 Binding
This protocol measures the displacement of a fluorescent tracer by PAS derivatives to calculate
Ki
.
Tracer Design: Utilize a FITC-labeled BH3 peptide as the fluorescent tracer.
Competition Setup: In a 384-well black microplate, incubate 10 nM of recombinant MCL-1 protein with 2 nM of the FITC-BH3 tracer. Titrate the PAS derivative from 0.1 μM to 500 μM.
Polarization Readout & Causality: Measure the millipolarization (mP) using parallel and perpendicular polarized light.
Validation Check: When the tracer is bound to the massive MCL-1 protein, its molecular rotation slows, yielding a high mP value. As the PAS derivative successfully competes for the binding pocket, the small tracer is displaced into the solution, tumbling rapidly and depolarizing the emitted light (low mP). This mass-rotation principle provides a direct, self-validating readout of competitive binding[3].
Standardized experimental workflow for quantifying ligand-target binding affinities.
Conclusion
The distinct binding profiles of 4-Aminosalicylic Acid and Oxine highlight the versatility of small-molecule pharmacophores. PAS relies on precise structural mimicry to hijack enzymatic pathways, while Oxine leverages thermodynamic stability to strip essential metals from biological systems. Understanding the causality behind these binding events—from steric constraints to Jahn-Teller distortions—enables researchers to engineer hybrid molecules that exploit multiple vulnerabilities in pathogenic and neoplastic cells.
References
Benchchem. "4-Aminosalicylic Acid Oxine | CAS 52224-16-5".
National Institutes of Health (PMC). "Discovery of N-sulfonylated aminosalicylic acids as dual MCL-1/BCL-xL inhibitors".
Proceedings of the National Academy of Sciences (PNAS). "The tobacco salicylic acid-binding protein 3 (SABP3) is the chloroplast carbonic anhydrase, which exhibits antioxidant activity and plays a role in the hypersensitive defense response".
National Institutes of Health (PMC).
ResearchGate. "Dissociation constants for the zinc(II)
MDPI. "Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells".
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals
Focus: Synthesis, Mechanistic Rationale, and Self-Validating Characterization Workflows
Mechanistic Rationale & Structural Design
The development of mixed ligand transition metal complexes represents a sophisticated strategy in modern metallodrug design. By integrating two distinct pharmacophores into a single coordination sphere, researchers can fine-tune the lipophilicity, membrane permeability, and synergistic biological activity of the resulting complex.
In this protocol, we detail the synthesis of a mixed ligand complex utilizing 4-aminosalicylic acid (PAS) and 8-hydroxyquinoline (oxine) coordinated to a Nickel(II) central ion [1].
The Primary Ligand (Schiff Base): PAS is a well-established anti-tuberculosis agent. By condensing PAS with an aldehyde (e.g., salicylaldehyde), a Schiff base is formed. This extends the conjugated system and provides a multidentate (O, N, O) coordination environment.
The Secondary Ligand (Oxine): 8-Hydroxyquinoline is a privileged bidentate (N, O) chelator known for its intrinsic antimicrobial and metal-ionophore properties.
The Metal Center: Ni(II) acts as the geometric anchor. The resulting octahedral complex masks the polar functional groups of the free ligands, significantly enhancing the complex's ability to cross lipid bilayers.
Mechanistic coordination model of the Ni(II) mixed ligand complex.
As a standard of scientific integrity, this protocol is designed as a self-validating system . Every experimental choice is grounded in chemical causality:
Solvent Selection (Methanol): Both the organic ligands (Schiff base and oxine) and the inorganic metal salt (NiCl₂·6H₂O) exhibit optimal co-solubility in hot methanol. Refluxing in methanol provides the precise activation energy required to overcome the kinetic barrier of complexation without degrading the azomethine (C=N) bond.
In-Process Validation (TLC): The reaction progress is continuously monitored using Thin Layer Chromatography (TLC) with a petroleum ether and ethyl acetate (80:20) solvent system. The disappearance of the starting material spots serves as a real-time validation of ligand coordination.
Post-Reaction Validation (Molar Conductivity): Measuring the molar conductivity of the final complex in DMF/DMSO is critical. A low conductance value confirms that the complex is non-electrolytic—meaning the chloride ions have been fully displaced and the ligands have successfully neutralized the metal's charge within the inner coordination sphere [1].
Step-by-Step Methodologies
Protocol A: Synthesis of the PAS-Derived Schiff Base Ligand (L)
Objective: To synthesize the primary multidentate chelator via condensation.
Preparation: In a clean, dry 100 mL round-bottom flask, add 4-aminosalicylic acid (0.05 mmol) and salicylaldehyde (0.05 mmol).
Dissolution: Add 30 mL of absolute methanol to the flask. Stir until a homogenous solution is achieved.
Condensation: Attach a reflux condenser and reflux the mixture continuously for 2 hours at 65°C.
Causality: The continuous heat drives the elimination of water, pushing the equilibrium toward the formation of the azomethine (C=N) linkage.
Crystallization: Remove the flask from heat and allow the reaction mixture to stand undisturbed overnight at room temperature.
Isolation: Filter the resulting solid precipitate under vacuum. Wash the crude product with cold ethanol to remove any unreacted starting materials.
Drying: Recrystallize from ethanol and dry the purified Schiff base ligand in a vacuum desiccator.
Protocol B: Synthesis of the Mixed Ligand Complex [Ni(L)(Oxine)]
Objective: To coordinate both the Schiff base and Oxine to the Ni(II) center.
Ligand Mixture: In a 100 mL round-bottom flask, dissolve the synthesized Schiff base ligand (0.05 mmol) in 20 mL of hot methanol. Add 8-hydroxyquinoline (0.05 mmol) to this solution and stir until fully dissolved.
Metal Addition: In a separate beaker, dissolve Nickel(II) chloride hexahydrate (0.05 mmol) in 10 mL of methanol. Add this metal solution dropwise to the ligand mixture under constant magnetic stirring.
Causality: Dropwise addition prevents localized supersaturation and ensures uniform stoichiometric coordination, minimizing the formation of homoleptic byproducts.
Complexation: Reflux the resulting mixture for 6 hours.
TLC Monitoring: At the 5-hour mark, spot the mixture on a silica gel TLC plate against the free ligands. Elute using Petroleum Ether:Ethyl Acetate (80:20). The absence of ligand spots confirms reaction completion.
Isolation: Cool the mixture to room temperature. Filter the colored precipitate under vacuum.
Purification: Wash the complex thoroughly with cold methanol, recrystallize from ethanol, and dry overnight in a desiccator.
Workflow for the synthesis of 4-aminosalicylic acid-oxine mixed ligand complexes.
Quantitative Characterization Data
To validate the structural integrity of the synthesized [Ni(L)(Oxine)] complex, researchers must compare their analytical results against established spectroscopic and physical baselines. The shift in the azomethine stretching frequency and the emergence of M-O/M-N bands are definitive proof of successful chelation [1].
Table 1: Expected Analytical and Spectroscopic Data for [Ni(L)(Oxine)] Complex
Parameter
Expected Value / Range
Diagnostic Significance
Yield
65% – 75%
Indicates efficient thermodynamic conversion.
Molar Conductivity
< 15 Ω⁻¹ cm² mol⁻¹
Confirms the complex is non-electrolytic (neutral).
Magnetic Moment (μeff)
~2.8 B.M.
Validates an octahedral geometry (2 unpaired d-electrons).
IR: ν(C=N) Azomethine
1590 – 1610 cm⁻¹
Shifted to lower frequencies vs. free ligand, proving N-coordination.
IR: ν(M-O) Bond
560 – 580 cm⁻¹
Confirms new Metal-Oxygen bond formation.
IR: ν(M-N) Bond
490 – 520 cm⁻¹
Confirms new Metal-Nitrogen bond formation.
¹H NMR: Phenolic -OH
Absent
Disappearance of the -OH proton peak confirms deprotonation and O-coordination.
References
Saleem, M., & Riaz, M. (2021). Synthesis of some Novel Mixed Ligand Complexes of Ni(II) and their Characterization. Oriental Journal of Chemistry, 37(5), 1152-1157. URL:[Link]
Application
Application Note: HPLC Method Development and Validation for the Quantification of 4-Aminosalicylic Acid Oxine
Executive Summary This application note details the development of a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for 4-aminosalicylic acid oxine . By addressing the extreme...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
This application note details the development of a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for 4-aminosalicylic acid oxine . By addressing the extreme polarity of the 4-aminosalicylic acid moiety and the aggressive metal-chelating behavior of the 8-hydroxyquinoline (oxine) moiety, this protocol provides a self-validating framework for accurate quantification and degradation monitoring in drug development workflows.
Chemical Context & Mechanistic Rationale
4-Aminosalicylic acid oxine (CAS 52224-16-5) is a specialized compound comprising 4-aminosalicylic acid (4-ASA) and 8-hydroxyquinoline (oxine)[1]. 4-ASA is a well-established anti-tuberculosis agent that disrupts bacterial folate synthesis[2]. The 8-hydroxyquinoline moiety is a recognized pharmacophore known for its potent metal-chelating and antimicrobial properties[1].
Developing a robust chromatographic method for this compound presents two distinct, opposing challenges:
Challenge A: Polarity and Instability of 4-ASA. 4-ASA is highly polar and amphoteric. Under thermal or acidic stress, it readily undergoes decarboxylation to form m-aminophenol (MAP)[3]. To achieve adequate retention on a C18 column and suppress the ionization of its carboxylic acid group (pKa ~1.78), the mobile phase must be strictly buffered to a low pH (e.g., pH 3.0).
Challenge B: Metal Chelation and Tailing of Oxine. 8-hydroxyquinoline is a strong bidentate chelator. In standard HPLC systems, oxine interacts with trace metal ions (Fe³⁺, Cu²⁺) present in stainless steel tubing, frits, and the silica matrix itself. This leads to severe peak tailing, loss of analyte, and poor reproducibility[4].
The Self-Validating Solution:
To counteract oxine chelation, the addition of a stronger, competing chelator—such as 0.1 mM disodium ethylenediaminetetraacetate (EDTA)—to the mobile phase is a mechanistic necessity[4]. Without it, the oxine moiety will scavenge metals from the system, resulting in a shifting baseline that invalidates integration. Combined with a highly base-deactivated, end-capped C18 stationary phase and a pH 3.0 phosphate buffer, this system simultaneously retains 4-ASA, monitors the MAP degradation product, and forces oxine into sharp, symmetrical peaks.
Fig 1. Logical workflow addressing the dual chromatographic challenges of 4-ASA and oxine.
Mobile Phase A (Buffer Preparation): Dissolve 3.4 g of KH₂PO₄ (25 mM) and 37.2 mg of Disodium EDTA (0.1 mM) in 1000 mL of Milli-Q water. Adjust the pH to 3.0 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.22 µm nylon membrane and degas ultrasonically for 10 minutes.
Mobile Phase B: 100% HPLC-Grade Acetonitrile.
Diluent: Methanol:Water (50:50, v/v).
Standard Preparation: Accurately weigh 10 mg of 4-aminosalicylic acid oxine into a 100 mL volumetric flask. Add 50 mL of diluent, sonicate for 5 minutes to ensure complete dissociation and dissolution, and make up to volume (100 µg/mL). Filter through a 0.22 µm PTFE syringe filter.
Forced Degradation (Stress Testing): To validate the method's stability-indicating power, transfer 5 mL of the standard stock to a round-bottom flask. Add 1 mL of 1 N HCl and reflux at 60°C for 2 hours. Neutralize with 1 N NaOH, dilute to 10 mL with diluent, and inject to verify the resolution of the m-aminophenol (MAP) peak.
Fig 2. Dissociation and primary stress degradation pathway of 4-aminosalicylic acid oxine.
Data Presentation & Method Parameters
The following tables summarize the optimized chromatographic conditions and the expected system suitability results. The gradient ensures that the highly polar 4-ASA elutes early with good retention, while the hydrophobic oxine is pushed off the column later in the run.
Table 1: Optimized Chromatographic Conditions
Parameter
Specification
Column
Base-deactivated C18 (e.g., YMCbasic or equivalent), 250 x 4.6 mm, 5 µm
254 nm (Isosbestic compromise for 4-ASA, Oxine, and MAP)
Injection Volume
10 µL
Table 2: System Suitability & Method Validation Parameters
Analyte
Approx. RT (min)
Tailing Factor (Tf)
Theoretical Plates (N)
Resolution (Rs)
4-Aminosalicylic Acid
4.2
1.15
> 5000
N/A
m-Aminophenol (Degradant)
6.8
1.10
> 6500
> 3.0
8-Hydroxyquinoline (Oxine)
12.5
1.25
> 8000
> 5.0
Note: The resolution (Rs) of > 3.0 between 4-ASA and its degradant MAP confirms the method is strictly stability-indicating.
References
BenchChem. 4-Aminosalicylic Acid Oxine | CAS 52224-16-5. BenchChem Technical Support Center.[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_HkcI76AJO6oas5KtWzmZEvwzb8izZjUP5GbQf93wCCNBm_0ziprmUK-yaECQbppinEk23D3XrkSKOnKXujyga-hy9qY9WKHoW-ZVJTXhnp0nxPyAOPE6szOdR1ua-qXJWggw]
PubChem. 4-Aminosalicylic Acid. National Institutes of Health (NIH).[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFeKYPKNvr80QTF6Bc--gNa8-3gdpi-jzsfLyFKums0nRUNiq4sTcSL80eVeGxwRQYn_0sdW2-GVYCfODCTC-Zbh1cNuti3CBTVP1wLHLtSNacN4vn0YUVlXGxKDqw9cCJbIfl6PAGq_4aUy-jLVr0MUHsds6x7BNvD]
ResearchGate. Quantitative determination of p-aminosalicylic acid and its degradation product m-aminophenol in pellets by ion-pair high-performance liquid chromatography. Biomedical Chromatography.[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6gddWVfOJH6retwcY3z1N_o0NCTiZwnkRCYYLgi3v_sy5Kyb_63emuKtlhZhklWofKwHI1etN5pSue32rfl-gV7FREfnQVwLWXgRgekq8ZeMOz4mUNAVa8M7yckykoWKObJkv7IuttmQUFCOYmWxLyMG0H1oAgC7v1GADU-SNm37dyG-XCEbioYO8GfZpp7iOj0UPzLf6kTsGQqkTtxMeBl9VNgldHVvbU_PerFLJiWrIAYGTISUkQL_EhRa-SgX5Hg8H59dCPrgEAiy62BwibmemO-SnGZ-yWCB9nTadCKdRH-rAZM2y7dP8MloeAVuy7z2nMnNTN-s8tKRI2HopHr3k-djF11XVasdHJwkRffEWwcV45VUECsUTz3RUd--yzEYnWCt3tVi0RdPi8dUq2kAU1g==]
National Institutes of Health (NIH). Interaction of 8-Hydroxyquinoline with Soil Environment Mediates Its Ecological Function. PLoS One.[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeLwo3yylzjXCB1E4Gb4HlZdpHaGnc9nPLBDC-2mRA0j5gmo0RZc_sxHOLPLOPb4P7P7X9hL3eGNksAUOu7QDnp6I3pN9Yj1G33z51uZr3_88WkA_AFSQz_U-a3rx2eR97EwMnEPKRPwAzmw==]
Technical Support Center: Synthesis & Yield Optimization for 4-Aminosalicylic Acid Oxine Compounds
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield bottlenecks when synthesizing hybrid pharmacophores. 4-Aminosalicylic acid (4-ASA) is a well-...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield bottlenecks when synthesizing hybrid pharmacophores.
4-Aminosalicylic acid (4-ASA) is a well-established anti-tuberculosis prodrug that disrupts bacterial folate synthesis, while 8-hydroxyquinoline (oxine) is a privileged scaffold renowned for its metal-chelating properties[1]. Combining these two moieties—whether as co-crystallized salts (e.g., CAS 52224-16-5), covalent conjugates, or mixed-ligand transition metal complexes—creates novel entities for metallobiology and antimicrobial research[1]. However, synthesizing these compounds often presents significant yield challenges due to competing reactive sites (the free amine, phenolic hydroxyl, and carboxylic acid on 4-ASA) and complex thermodynamic equilibria.
This guide explores the causality behind common synthetic failures and provides self-validating protocols to optimize your yields.
Synthesis Workflows & Yield Bottlenecks
Synthetic pathways and primary yield bottlenecks for 4-ASA oxine compounds.
Troubleshooting Guides & FAQs
Q1: Why is the yield of the 4-ASA-Oxine salt (CAS 52224-16-5) consistently below 40% during direct mixing?A: The primary cause of low yield in direct salt formation is a
pKa
mismatch combined with improper solvent selection. 4-ASA has a carboxylic acid
pKa
of ~3.25, while the quinoline nitrogen of oxine has a
pKa
of ~5.0. If the reaction is performed in a solvent with a high dielectric constant (like pure water) without pH control, the equilibrium shifts toward the dissociated solvated species rather than the co-crystallized salt[1].
Optimization: Utilize a binary solvent system (e.g., 70:30 Ethanol:Water). Ethanol lowers the dielectric constant of the medium, promoting ion-pairing and driving the precipitation of the 4-amino-2-hydroxybenzoic acid;quinolin-8-ol complex[1]. Ensure the solution is gently heated to 60°C for complete dissolution before initiating a slow cooling crystallization (0.5°C/min) to maximize lattice formation.
Q2: When synthesizing mixed-ligand metal complexes[e.g., Ni(II) with 4-ASA and Oxine], I get a mixture of homoleptic complexes (e.g.,
Ni(Oxine)2
) instead of the heteroleptic target. How can I improve the yield?A: This is a classic thermodynamic issue. Oxine is an exceptionally strong bidentate chelator. If Ni(II), 4-ASA, and Oxine are mixed simultaneously, the system thermodynamically favors the formation of the highly stable, insoluble bis(oxine) metal complex, leaving the 4-ASA unreacted[2].
Optimization: Adopt a stepwise, kinetically-controlled synthetic protocol. First, react 4-ASA with an aldehyde to form a Schiff base ligand, which enhances its coordinating ability[2]. Pre-coordinate the Ni(II) with the 4-ASA Schiff base in hot methanol. Only after this intermediate is confirmed should you add the oxine ligand dropwise. This kinetic control forces the formation of the mixed-ligand complex[2].
Q3: I am trying to covalently link 4-ASA and an Oxine derivative via an ester/amide bond, but I am experiencing heavy polymerization and yields <20%. What is the best strategy?A: The free amino group (
−NH2
) on 4-ASA is highly nucleophilic and will compete with the phenolic hydroxyl or carboxylic acid groups during coupling, leading to unwanted cross-linking or polymerization[3].
Optimization: You must implement a protection-deprotection strategy. Protect the amino group of 4-ASA using a Boc (tert-butyloxycarbonyl) group prior to the conjugation step[1]. Alternatively, if you are targeting the carboxylic acid of 4-ASA, activate it using CDI (1,1'-Carbonyldiimidazole) in DMSO to form an intermediate before introducing the oxine derivative[3]. Post-conjugation, deprotect the amine under mild acidic conditions to restore the 4-ASA pharmacophore.
Self-Validating Experimental Protocol: Synthesis of a Mixed-Ligand Ni(II) 4-ASA-Oxine Complex
This protocol utilizes a stepwise addition method to prevent homoleptic competition and ensure the formation of the heteroleptic complex[2].
Step 1: Preparation of the 4-ASA Schiff Base Intermediate
Dissolve 0.05 mmol of 4-aminosalicylic acid in 15 mL of hot methanol.
Add an equimolar amount (0.05 mmol) of salicylaldehyde to the solution.
Reflux the mixture for 2 hours at 65°C.
Self-Validation Check: The solution will transition to a deep yellow/orange color, indicating azomethine (C=N) bond formation. Monitor via TLC (Ethyl Acetate:Hexane 1:1) under UV light until the primary 4-ASA spot disappears.
Step 2: Primary Metal Coordination
Prepare a solution of 0.05 mmol Nickel(II) chloride hexahydrate (
NiCl2⋅6H2O
) in 10 mL of methanol.
Add the Ni(II) solution dropwise to the hot Schiff base mixture under constant magnetic stirring.
Stir for 1 hour at 60°C to allow the primary complex to form.
Step 3: Introduction of the Oxine Ligand
Dissolve 0.05 mmol of 8-hydroxyquinoline (oxine) in 10 mL of hot methanol.
Add the oxine solution dropwise to the reaction vessel containing the Ni(II)-Schiff base complex.
Reflux the entire mixture for an additional 6 hours[2].
Self-Validation Check: A distinct precipitate will begin to form as the mixed-ligand complex is generally less soluble in methanol than the starting materials. The supernatant should become noticeably clearer.
Step 4: Isolation and Purification
Allow the reaction mixture to cool to room temperature and stand undisturbed overnight to maximize crystal yield[2].
Filter the resulting precipitate under vacuum.
Wash the solid sequentially with cold ethanol and diethyl ether to remove unreacted ligands.
Dry the purified complex in a vacuum desiccator over anhydrous
CaCl2
. Gravimetric analysis should confirm a yield of >70%.
Technical Support Center: Troubleshooting Poor Aqueous Solubility of 4-Aminosalicylic Acid Oxine
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the challe...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of 4-aminosalicylic acid oxine (a derivative of 4-aminosalicylic acid and 8-hydroxyquinoline). Our approach is rooted in fundamental physicochemical principles to provide you with a robust framework for overcoming this common yet critical experimental hurdle.
I. Frequently Asked Questions (FAQs): Understanding the Root Cause
This section addresses the fundamental questions regarding the solubility of 4-aminosalicylic acid oxine, providing the essential knowledge to inform your troubleshooting strategy.
Q1: Why is my 4-aminosalicylic acid oxine compound poorly soluble in water?
A1: The limited aqueous solubility of 4-aminosalicylic acid oxine stems from the combined physicochemical properties of its parent molecules, 4-aminosalicylic acid (4-ASA) and oxine (8-hydroxyquinoline).
4-Aminosalicylic Acid (4-ASA): While it contains polar functional groups (carboxyl, hydroxyl, and amino), its aqueous solubility is still limited, reported to be around 1.69 to 2.0 g/L at 20°C.[1][2] This is due to strong intermolecular hydrogen bonding in its solid-state, which requires significant energy to disrupt during dissolution.[1]
Oxine (8-Hydroxyquinoline): This molecule is largely non-polar due to its quinoline ring system and is practically insoluble in water.[3]
The Combined Derivative: The formation of a derivative or complex between 4-ASA and oxine likely results in a larger, more rigid structure with a significant non-polar surface area, further reducing its affinity for water. The potential for strong intramolecular and intermolecular hydrogen bonding within the derivative's crystal lattice can also contribute to its poor solubility.
Q2: What are the key chemical properties of 4-aminosalicylic acid and oxine that I should be aware of?
A2: Understanding the pKa values and functional groups of the parent compounds is crucial for developing effective solubilization strategies.
The phenolic hydroxyl can be deprotonated at high pH to form a phenolate, though this is less common for solubilization. The quinoline nitrogen can be protonated in acidic conditions.
Q3: What is "4-aminosalicylic acid oxine"? Is it a salt, a co-crystal, or a complex?
A3: "4-Aminosalicylic acid oxine" is described as a derivative formed from 4-aminosalicylic acid and 8-hydroxyquinoline.[7] This could be a covalent derivative, a co-crystal, or a salt, and the exact nature will significantly impact its solubility behavior. 4-aminosalicylic acid is known to form salts and co-crystals.[8] Without specific structural information for your compound, it is best to consider all possibilities when designing your experiments. The oxime bond can be a versatile linker for creating novel molecules.[7]
II. Troubleshooting Guide: Step-by-Step Experimental Protocols
This section provides a series of troubleshooting questions and detailed experimental protocols to systematically address the poor aqueous solubility of your 4-aminosalicylic acid oxine compound.
Initial Assessment: Establishing a Baseline
Before attempting to improve solubility, it is critical to accurately determine the baseline solubility of your compound.
Q4: How do I accurately measure the baseline aqueous solubility of my compound?
A4: A reliable method for determining baseline solubility is the shake-flask method .
Protocol: Shake-Flask Method for Solubility Determination
Preparation: Add an excess amount of your 4-aminosalicylic acid oxine powder to a known volume of deionized water in a sealed vial. The excess solid should be clearly visible.
Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.
Phase Separation: Allow the suspension to settle, or centrifuge it to pellet the undissolved solid.
Sampling: Carefully withdraw a sample of the supernatant.
Filtration: Filter the sample through a 0.22 µm syringe filter to remove any remaining solid particles.
Quantification: Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).
Calculation: The determined concentration represents the equilibrium solubility of your compound under the tested conditions.
Strategy 1: pH Modification
Altering the pH of the aqueous medium is often the most effective initial strategy for improving the solubility of ionizable compounds.[9][10]
Q5: How can I systematically investigate the effect of pH on the solubility of my compound?
A5: Constructing a pH-solubility profile will reveal the optimal pH range for solubilizing your 4-aminosalicylic acid oxine.
Protocol: Generating a pH-Solubility Profile
Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2 to pH 10). Use buffers with low ionic strength to minimize salt effects.
Solubility Measurement: Using the shake-flask method described above, determine the solubility of your compound in each buffer.
Data Plotting: Plot the measured solubility (on a logarithmic scale) against the corresponding pH value.
Analysis: The resulting graph will illustrate the pH-dependent solubility of your compound. For 4-aminosalicylic acid oxine, you would expect to see increased solubility at pH values above the pKa of the carboxylic acid group of the 4-ASA moiety due to its deprotonation.[1]
dot
Caption: Workflow for determining the pH-solubility profile.
Strategy 2: Co-solvent Systems
The use of water-miscible organic solvents, or co-solvents, can significantly enhance the solubility of poorly soluble compounds by reducing the polarity of the solvent system.[10][11]
Q6: What are suitable co-solvents for 4-aminosalicylic acid oxine, and how do I screen them?
A6: Common pharmaceutical co-solvents that are generally well-tolerated include ethanol, propylene glycol, and polyethylene glycols (PEGs).
Co-solvent
Properties
Typical Concentration Range
Ethanol
Volatile, can enhance permeability.
5-40% (v/v)
Propylene Glycol
Viscous, good solubilizing power for many drugs.
10-60% (v/v)
Polyethylene Glycol (PEG 400)
Low volatility, good safety profile.
10-50% (v/v)
Glycerin
Viscous, non-toxic.
5-30% (v/v)
Protocol: Co-solvent Screening
Stock Solutions: Prepare stock solutions of your chosen co-solvents in water at various concentrations (e.g., 10%, 20%, 40%, 60% v/v).
Solubility Determination: Using the shake-flask method, determine the solubility of your compound in each co-solvent mixture.
Data Analysis: Compare the solubility enhancement at each co-solvent concentration to identify the most effective co-solvent and its optimal concentration range.
dot
Caption: Decision tree for co-solvent screening.
Strategy 3: Surfactants and Micellar Solubilization
Surfactants can increase the solubility of hydrophobic compounds by forming micelles that encapsulate the drug molecules.[12][13]
Q7: Which surfactants should I consider, and how do I determine their effectiveness?
A7: Non-ionic surfactants are generally preferred due to their lower toxicity. Polysorbate 80 (Tween® 80) and Cremophor® EL are common choices.
Protocol: Surfactant Screening
Surfactant Solutions: Prepare aqueous solutions of the selected surfactants at concentrations above their critical micelle concentration (CMC).
Solubility Measurement: Determine the solubility of your compound in each surfactant solution using the shake-flask method.
Evaluation: A significant increase in solubility in the presence of the surfactant indicates that micellar solubilization is a viable strategy.
Strategy 4: Other Advanced Approaches
If the above methods are insufficient, more advanced formulation strategies may be necessary.
Q8: What other techniques can I explore to improve the solubility of my compound?
A8: Several advanced techniques can be considered, often in collaboration with formulation specialists:
Salt Formation: If your compound has an ionizable group, forming a salt can dramatically increase its solubility.[12][14] Given the carboxylic acid of the 4-ASA moiety, forming a salt with a suitable base (e.g., sodium or potassium hydroxide) is a promising approach. The sodium salt of 4-ASA is significantly more water-soluble than the free acid.[1]
Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix can enhance its dissolution rate and apparent solubility.[12][15]
Particle Size Reduction: Techniques like micronization or nanosuspension increase the surface area of the drug particles, which can lead to faster dissolution.[11][14]
Complexation: The use of cyclodextrins can form inclusion complexes with poorly soluble drugs, effectively increasing their aqueous solubility.[15]
III. Summary and Recommendations
Troubleshooting the poor aqueous solubility of 4-aminosalicylic acid oxine requires a systematic and multi-faceted approach. We recommend the following tiered strategy:
Characterize: Accurately determine the baseline solubility of your compound.
pH Profile: Investigate the effect of pH on solubility to identify any ionizable groups that can be targeted.
Co-solvent and Surfactant Screening: Systematically evaluate the impact of common pharmaceutical excipients on solubility.
Advanced Formulation: If necessary, explore more advanced techniques such as salt formation or solid dispersions.
By following this guide, you will be well-equipped to rationally design experiments to overcome the solubility challenges of 4-aminosalicylic acid oxine and advance your research and development efforts.
IV. References
8-Hydroxyquinoline - Wikipedia. (n.d.). Retrieved from [Link]
Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC. (n.d.). Retrieved from [Link]
4 Factors Affecting Solubility of Drugs - Ascendia Pharmaceutical Solutions. (2021, July 5). Retrieved from [Link]
Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech. (2026, February 21). Retrieved from [Link]
Solubility enhancement techniques: A comprehensive review. (2023, March 13). Retrieved from [Link]
Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. (n.d.). Retrieved from [Link]
Techniques to improve the solubility of poorly soluble drugs - ResearchGate. (n.d.). Retrieved from [Link]
Factors Influencing the Solubility of Drugs - Pharmlabs. (n.d.). Retrieved from [Link]
factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through - IJNRD. (n.d.). Retrieved from [Link]
Solubility and Melting Properties of Salicylic Acid | Journal of Chemical & Engineering Data. (2006, July 11). Retrieved from [Link]
4-Aminosalicylic acid - Grokipedia. (n.d.). Retrieved from [Link]
Synthesis and Characterization of Transition Metal Complexes of Para-Aminosalicylic Acid With Evaluation of Their Antioxidant Activities. (n.d.). Retrieved from [Link]
Oxine;8-Hydroxyquinoline;Quinophenol;8-Quinolinone | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com. (n.d.). Retrieved from [Link]
4-Aminosalicylic Acid Adducts | Crystal Growth & Design - ACS Publications. (2013, February 19). Retrieved from [Link]
4-Aminosalicylic acid - Wikipedia. (n.d.). Retrieved from [Link]
Bordwell pKa Table - Organic Chemistry Data. (2017, October 27). Retrieved from [Link]
pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca - OWL. (n.d.). Retrieved from [Link])
Technical Support Center: Mobile Phase Optimization for 4-Aminosalicylic Acid Oxine Chromatography
Welcome to the Advanced Chromatography Troubleshooting Center. As Application Scientists, we frequently encounter complex analytes that defy standard reversed-phase liquid chromatography (RPLC) methods.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Chromatography Troubleshooting Center. As Application Scientists, we frequently encounter complex analytes that defy standard reversed-phase liquid chromatography (RPLC) methods. 4-Aminosalicylic Acid Oxine (CAS 52224-16-5) is a prime example of such a molecule, presenting a unique dual-challenge for analytical chemists.
Mechanistic Context: The Molecular Challenge
To successfully chromatograph 4-Aminosalicylic Acid Oxine (PAS-Oxine), we must first understand its structural causality. The compound is a derivative combining two highly reactive moieties:
The PAS Moiety: 4-Aminosalicylic acid is a highly polar, zwitterionic amino acid. At physiological pH, it exhibits extremely limited retention on traditional hydrophobic C18 stationary phases[1].
The Oxine Moiety: 8-Hydroxyquinoline (oxine) is a recognized pharmacophore and a potent bidentate ligand known for its aggressive metal-chelating properties[2].
When injected into a standard HPLC system, the oxine moiety eagerly coordinates with trace transition metals (e.g., Fe³⁺, Al³⁺) present in stainless steel frits, tubing, and the silica matrix itself. Simultaneously, the polar PAS moiety resists partitioning into the stationary phase. This results in a "worst-case scenario" of poor retention, severe peak tailing, and irreversible adsorption.
Diagnostic Troubleshooting & FAQs
Q: I am experiencing severe peak tailing (Asymmetry factor > 2.0) and a loss of peak area over multiple injections. What is the root cause?A: This is a definitive symptom of on-column metal chelation. The 8-hydroxyquinoline moiety in your analyte is forming coordination complexes with active metal sites in your HPLC hardware or the silica base of your column.
Solution: You must interrupt this secondary interaction. If using UV detection, add a competitive chelator like EDTA (5–10 µM) to your mobile phase. If using LC-MS, EDTA will cause severe ion suppression. Instead, you must passivate your system (see Protocol B) and consider using a biocompatible (PEEK or titanium) flow path.
Q: My PAS-Oxine peak elutes in the void volume on my C18 column. How can I increase retention without using ion-pairing reagents?A: The PAS moiety possesses multiple ionizable groups. At a neutral pH, it is highly polar and poorly retained[1].
Solution: Drop the mobile phase pH to 2.5–3.0 using a volatile ammonium acetate or formate buffer[3]. This pH suppresses the ionization of the carboxylic acid, increasing the molecule's overall hydrophobicity and improving C18 retention.
Q: Even at low pH, my retention is marginal. Are there alternative chromatographic modes?A: Yes. Abandon RPLC and switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase (e.g., bare silica or zwitterionic) and a highly organic mobile phase (typically >80% acetonitrile). It excels at retaining polar, ionizable compounds via partitioning into an aqueous enriched layer on the stationary phase surface, often yielding superior peak shapes and enhanced MS sensitivity[4].
Visualizing Chromatographic Interactions
Interaction pathways of PAS-Oxine and targeted mobile phase optimization strategies.
Quantitative Optimization Matrix
The following table summarizes the causal effects of various mobile phase compositions on PAS-Oxine chromatography. Use this to select the optimal starting conditions for your specific detector.
Mobile Phase System
Primary Mechanism
PAS Retention (
k′
)
Peak Symmetry (
As
)
MS Compatibility
0.1% TFA / ACN
Ion-pairing / Low pH
High (>3.0)
Good (1.1)
Poor (Ion Suppression)
10 mM Amm. Acetate (pH 5.0) / MeOH
Neutral partitioning
Low (<1.0)
Poor (1.8)
Excellent
10 mM Amm. Acetate (pH 3.0) / ACN
Weak ion suppression
Optimal (2.5)
Moderate (1.3)
Excellent
HILIC (10 mM Amm. Formate) / 90% ACN
Aqueous layer partitioning
Very High (>5.0)
Excellent (1.0)
Excellent
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. The success of the procedure is proven by the analytical output.
Protocol A: Preparation of MS-Compatible Mobile Phase (pH 3.0)
Purpose: Achieve reproducible retention of the polar PAS moiety while maintaining LC-MS compatibility[3].
Aqueous Phase (A) Preparation: Dissolve 0.77 g of LC-MS grade ammonium acetate in 1.0 L of ultrapure water to create a 10 mM solution.
pH Adjustment: Add LC-MS grade formic acid dropwise while monitoring with a calibrated pH meter until the pH reaches exactly 3.0 (typically requires ~1.5 mL).
Organic Phase (B): 100% LC-MS grade Acetonitrile.
System Suitability (Self-Validation): Inject a 5 µg/mL PAS-Oxine standard using a gradient of 5% to 95% B over 10 minutes.
Fail (
k′
< 2.0): The pH is too high, causing full ionization of the PAS moiety. Re-verify buffer pH.
Fail (
As
> 1.3): Metal chelation is occurring via the oxine moiety. Proceed immediately to Protocol B.
Protocol B: HPLC System Passivation for Chelating Analytes
Purpose: Strip coordinated transition metals from stainless steel flow paths to prevent oxine-induced peak tailing.
Hardware Prep: Remove the analytical column and replace it with a PEEK zero-dead-volume union.
Chelation Flush: Flush the system with 50 mM EDTA in water at 1.0 mL/min for 60 minutes. Mechanism: EDTA outcompetes surface-bound metals, pulling them into solution.
Wash Step: Flush with LC-MS grade water for 30 minutes to remove all residual EDTA (critical to prevent MS contamination).
Equilibration (Self-Validation): Reinstall the analytical column and equilibrate with Mobile Phase A/B (50:50) for 30 minutes. Perform three replicate injections of the PAS-Oxine standard.
Pass Criteria: The Relative Standard Deviation (RSD) of the peak area is < 2.0%.
Fail Criteria: If RSD > 2.0% or tailing persists, active metal sites remain. You must replace the column frits or switch entirely to a PEEK-lined column.
References[2] 4-Aminosalicylic Acid Oxine|CAS 52224-16-5 - Benchchem, Benchchem, https://benchchem.com[3] High-performance liquid-chromatographic determination of 5-aminosalicylic acid and its metabolites in blood plasma, UPCE,https://upce.cz[1] 4-Aminosalicylic Acid - SIELC Technologies, SIELC Technologies, https://sielc.com[4] Hydrophilic Interaction Chromatography | LCGC International, LCGC International,https://chromatographyonline.com
Technical Support Center: Preventing Thermal Degradation of 4-Aminosalicylic Acid Oxine (PAS-O)
Welcome to the Technical Support Center for 4-Aminosalicylic acid oxine (PAS-O) handling and storage. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals n...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 4-Aminosalicylic acid oxine (PAS-O) handling and storage. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the inherent instability of this compound.
While the oxime bond formation serves as a highly versatile linker for derivatizing 4-aminosalicylic acid (4-ASA) into novel complexes with tailored properties[1], PAS-O inherits the notorious thermal and oxidative vulnerabilities of its parent molecule. Understanding the exact chemical causality behind these degradation pathways is critical for maintaining assay integrity and preventing the introduction of toxic artifacts into your experimental pipelines.
Mechanistic Insight: The Degradation Pathway
To prevent degradation, we must first understand the mechanism. The 4-aminosalicylic acid core is highly susceptible to thermal stress. When exposed to temperatures exceeding 40°C, the molecule undergoes a rapid decarboxylation reaction[2]. This cleavage yields two distinct byproducts: carbon dioxide (
CO2
) gas and an m-aminophenol (MAP) oxine derivative[3].
This primary degradation is particularly problematic because the resulting m-aminophenol derivative is a known hepatotoxin[4]. Furthermore, once formed, this phenolic byproduct is highly reactive. Upon exposure to ambient air and light, it undergoes secondary oxidation, forming complex quinoneimine structures that drastically alter the physical and chemical profile of the sample[2][3].
Thermal degradation and oxidation pathway of PAS-O.
Troubleshooting Guide & FAQs
Q: Why are the sealed foil pouches or airtight packets containing my PAS-O samples swelling?A: Swollen packaging is a definitive, macroscopic indicator of active thermal degradation. The decarboxylation of the 4-aminosalicylic acid core produces equimolar amounts of
CO2
gas[3]. Because the packaging is airtight, the gas cannot escape, leading to pressure buildup and swelling.
Causality & Action: The storage environment likely breached the 40°C threshold[2]. Do not use this batch; the active pharmaceutical ingredient (API) has already converted into the toxic m-aminophenol derivative.
Q: My PAS-O powder was originally off-white/tan, but it has now turned dark brown or purple. Is it still viable for in vitro assays?A: No. A shift to a dark brown or purple hue indicates that the primary degradation product (m-aminophenol) has undergone secondary oxidation due to atmospheric oxygen and light exposure[2][3]. Using this compromised powder will introduce hepatotoxic artifacts into your assays and drastically skew your dose-response curves.
Q: How can I differentiate between moisture-induced degradation and heat-induced degradation in my stability studies?A: While moisture accelerates degradation (especially in slightly acidic microenvironments where the oxime bond may hydrolyze), heat is the primary catalyst for the irreversible decarboxylation event. To isolate these variables, researchers should employ Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)[1]. TGA will quantitatively measure the mass loss corresponding to
CO2
evolution, allowing you to pinpoint the exact decomposition temperature independent of humidity.
To ensure a self-validating analytical system, researchers must routinely monitor PAS-O batches using Ion-Pair High-Performance Liquid Chromatography (HPLC). This protocol validates sample integrity by establishing a strict mass balance between the parent compound and its degradants.
Step 1: Sample Preparation. Dissolve the PAS-O sample in a neutral, chilled buffer (2-8°C) to prevent artifactual degradation during preparation. Immediately spike the sample with an internal standard (e.g., acetanilide or sulfanilic acid)[5]. Self-Validation: The internal standard guarantees that any loss of the PAS-O signal is due to actual chemical degradation rather than injection volume errors.
Step 2: Chromatographic Separation. Utilize a monolithic RP-18e column (e.g., Chromolith SpeedROD)[5]. The highly porous silica structure allows for high flow rates, ensuring rapid separation of the highly concentrated PAS-O from trace amounts of the m-aminophenol degradant before on-column degradation can occur.
Step 3: Mobile Phase Configuration. Employ an ion-pairing reagent in the mobile phase. This is critical to enhance the retention of the polar amine and oxime groups, preventing them from eluting in the void volume.
Step 4: Detection & Quantification. Monitor the eluent via UV detection using derivative spectrophotometry[5]. Calculate the Area Under the Curve (AUC) ratio of PAS-O to the m-aminophenol derivative.
Ion-pair HPLC analytical workflow for PAS-O degradation monitoring.
Protocol 2: Optimized Storage Workflow
Implement this self-validating storage workflow to prevent the initiation of the thermal and oxidative pathways.
Step 1: Aliquoting. Divide bulk PAS-O into single-use amber glass vials. This prevents repeated thermal cycling and halts UV-catalyzed oxidation.
Step 2: Headspace Purging. Purge the headspace of each vial with an inert gas (Argon or Nitrogen) prior to sealing[1]. This displaces atmospheric oxygen, neutralizing the secondary oxidation pathway.
Step 3: Temperature Control. Store vials strictly at 2-8°C (refrigeration) for active use, or -20°C for long-term archiving. Crucial: Never allow the compound to reach 40°C[2].
Step 4: Desiccation & Validation. Place the sealed vials inside a secondary container filled with indicating silica gel desiccants. Self-Validation: The color-changing desiccant acts as a visual fail-safe, instantly alerting the researcher to a breached microenvironment before the API is compromised.
Quantitative Data & Parameter Comparison
To facilitate rapid troubleshooting, compare your sample's profile against the established physicochemical and chromatographic parameters summarized below.
Table 1: Physicochemical & Chromatographic Parameters of PAS-O and Degradants
Quantitative determination of p-aminosalicylic acid and its degradation product m-aminophenol in pellets by ion-pair high-performance liquid chromatography applying the monolithic Chromolith Speedrod RP-18e column - ResearchGate.researchgate.net.
Technical Support Center: Minimizing Impurities in 4-Aminosalicylic Acid Oxine Crystallization
Welcome to the advanced troubleshooting and technical support center for the crystallization of 4-aminosalicylic acid oxine (CAS 52224-16-5). This compound is a specialized derivative formed from 4-aminosalicylic acid (4...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the advanced troubleshooting and technical support center for the crystallization of 4-aminosalicylic acid oxine (CAS 52224-16-5). This compound is a specialized derivative formed from 4-aminosalicylic acid (4-ASA)—a well-established anti-tuberculosis prodrug that disrupts the bacterial folate synthesis pathway—and 8-hydroxyquinoline (oxine), a pharmacophore renowned for its metal-chelating properties ([1]).
Achieving high phase purity during the solution crystallization of this complex requires precise thermodynamic and kinetic control. This guide provides self-validating protocols, mechanistic troubleshooting, and quantitative data to help researchers eliminate polymorphic, oxidative, and unreacted impurities.
Mechanistic Overview & Crystallization Workflow
The formation of the 4-ASA oxine complex is thermodynamically driven by the robust COOH···N heterocycle supramolecular heterosynthon ([2]). However, deviations in stoichiometry, solvent selection, or cooling rates can easily disrupt this assembly, leading to phase impurities.
Workflow for minimizing impurities in 4-aminosalicylic acid oxine crystallization.
Self-Validating Experimental Protocol
To ensure absolute trustworthiness and reproducibility, this standard operating procedure is designed as a self-validating system . Each step contains a built-in diagnostic check to verify success before proceeding.
Step 1: Stoichiometric Preparation
Action: Weigh equimolar amounts (1:1 ratio) of 4-ASA and 8-hydroxyquinoline.
Causality: Deviations from 1:1 stoichiometry necessitate stringent process controls to avoid phase impurities, as excess phases act as nucleation sites for unreacted starting materials ([3]).
Self-Validation Check: Perform quantitative NMR (qNMR) on an aliquot of the initial physical mixture. The integration of the oxine aromatic protons against the 4-ASA aromatic protons must yield a strict 1.00:1.00 ratio (±0.02).
Step 2: Congruent Dissolution under Inert Atmosphere
Action: Suspend the mixture in anhydrous methanol. Purge the reactor with nitrogen gas for 15 minutes. Heat the suspension to 50 °C until complete dissolution occurs.
Causality: Methanol balances the solubility of the acidic 4-ASA and basic oxine, ensuring congruent dissolution. The nitrogen purge prevents the oxidative degradation of the electron-rich 4-ASA ring.
Self-Validation Check: Visually inspect the solution. It must be completely transparent and colorless to pale yellow. If a pink or brown tint develops, oxidative decarboxylation has occurred. Abort the run, discard the solution, and re-purge the reactor with N₂.
Step 3: Controlled Cooling & Seeding
Action: Implement a linear cooling profile of 0.15 °C/min from 50 °C to 20 °C. Introduce 1% (w/w) pure 4-ASA oxine seed crystals when the solution reaches 40 °C (within the metastable zone).
Causality: A slow cooling rate prevents the system from crashing out of the metastable zone, which would kinetically trap amorphous phases or metastable polymorphs ([4]).
Self-Validation Check: Monitor the process using Focused Beam Reflectance Measurement (FBRM). A gradual increase in chord counts after seeding confirms controlled crystal growth. A sudden, massive spike in chord counts before seeding indicates spontaneous secondary nucleation (crashing out)—reheat to 50 °C to redissolve and reduce the cooling rate.
Step 4: Isolation and Validation
Action: Filter the crystals under vacuum and wash with cold anti-solvent (e.g., heptane). Dry under vacuum at 25 °C for 24 hours.
Self-Validation Check: Perform Differential Scanning Calorimetry (DSC). A single, sharp endothermic melting peak confirms phase purity. Multiple peaks indicate the presence of unreacted starting materials or polymorphic impurities.
Troubleshooting Guide (Specific Issues)
Issue 1: Presence of unreacted 4-ASA or oxine in the final crystal lattice.
Q: My final product contains single-component crystals of 4-ASA. How do I eliminate this impurity?A: This is caused by non-congruent solubility . If your chosen solvent (e.g., water) has a disproportionately high solubility for oxine compared to 4-ASA, the solution will reach supersaturation for 4-ASA prematurely during cooling.
The Fix: Construct a ternary phase diagram to identify the congruent dissolution window. Switch to a solvent system like methanol or an acetone/methanol blend that balances the solubility of both the acidic and basic components, ensuring they reach supersaturation simultaneously.
Issue 2: Discoloration and Oxidative Degradation.
Q: Why is my 4-ASA oxine crystal batch discolored (brown or pink) instead of off-white?A: 4-ASA is highly susceptible to oxidative degradation and thermally induced decarboxylation, which forms m-aminophenol and other highly colored polymeric byproducts.
The Fix: The amino group and phenolic hydroxyl make the 4-ASA aromatic ring extremely electron-rich. You must conduct the entire dissolution and crystallization process under a strict inert nitrogen atmosphere. Furthermore, strictly limit the maximum dissolution temperature to <55 °C to prevent thermal decarboxylation.
Issue 3: Polymorphic Impurities and Amorphous Phases.
Q: My Powder X-Ray Diffraction (PXRD) data shows peak splitting and broad amorphous halos. How do I fix this?A: This indicates a loss of kinetic control during crystallization. Rapid cooling (e.g., using an ice bath) creates high local supersaturation, bypassing the thermodynamically stable crystalline form and kinetically trapping amorphous material or metastable polymorphs.
The Fix: Implement a strict linear cooling profile (maximum 0.15 °C/min) and utilize targeted seeding within the metastable zone width (MSZW) to direct the thermodynamic pathway exclusively toward the desired stable polymorph.
Frequently Asked Questions (FAQs)
FAQ 1: What is the primary driving force for this specific crystallization?A: The formation of the 4-ASA oxine complex is driven by the COOH···N heterocycle supramolecular heterosynthon . The carboxylic acid moiety of 4-ASA acts as a strong hydrogen bond donor to the basic pyridine-like nitrogen of the 8-hydroxyquinoline ring, outcompeting the homomeric hydrogen bonds of the individual components ([2]).
FAQ 2: How do I scale up this process without increasing impurity profiles?A: Scale-up alters heat and mass transfer rates, which can easily shrink your metastable zone. Because solution cocrystallization techniques offer scalable processes ([4]), you must use Process Analytical Technology (PAT) such as in-situ ATR-FTIR to monitor supersaturation in real-time. This ensures your cooling profile remains within the established MSZW regardless of the reactor size.
Quantitative Data: Impact of Parameters on Purity
The following table summarizes how different experimental parameters directly impact the purity and yield of 4-ASA oxine crystallization.
Parameter
Condition
Purity (HPLC)
Yield (%)
Dominant Impurity
Validation Metric
Solvent System
Methanol (Congruent)
>99.5%
85%
None
Single PXRD phase
Solvent System
Water (Non-congruent)
<80.0%
62%
Unreacted 4-ASA
Split DSC peaks
Cooling Rate
0.15 °C/min (Linear)
>99.0%
88%
None
Sharp DSC endotherm
Cooling Rate
Crash cooling (Ice bath)
~88.0%
94%
Amorphous/Polymorphs
Broad PXRD halo
Atmosphere
Air, 70 °C
<85.0%
70%
m-aminophenol
Brown discoloration
Atmosphere
Nitrogen, 50 °C
>99.5%
86%
None
Colorless crystals
References
Pharmaceutical Cocrystals: A Perspective on Development and Scale-up of Solution Cocrystallization
Crystal Growth & Design - ACS Publications
URL:[Link]
Multiple Crystal Forms of p-Aminosalicylic Acid: Salts, Salt Co-Crystal Hydrate, Co-Crystals, and Co-Crystal Polymorphs
Crystal Growth & Design - ACS Publications
URL:[Link]
Cocrystallization of Ezetimibe with Organic Acids: Stoichiometric Optimization for Improved Solubility and Bioavailability
Pharmaceutics - MDPI
URL:[Link]
4-aminosalicylic acid oxine vs pure 4-aminosalicylic acid antimicrobial efficacy
An authoritative comparison of antimicrobial agents requires moving beyond basic structural descriptions to understand the dynamic interactions between the drug, the bacterial microenvironment, and cellular resistance me...
Author: BenchChem Technical Support Team. Date: April 2026
An authoritative comparison of antimicrobial agents requires moving beyond basic structural descriptions to understand the dynamic interactions between the drug, the bacterial microenvironment, and cellular resistance mechanisms. As a Senior Application Scientist, I have structured this guide to critically evaluate the performance of pure 4-aminosalicylic acid (PAS) against its conjugated derivative, 4-aminosalicylic acid oxine (PAS-oxine) .
By integrating physicochemical profiling with self-validating experimental workflows, this guide provides drug development professionals with the mechanistic causality needed to evaluate these compounds for advanced antimicrobial applications.
Mechanistic Divergence: Prodrug vs. Dual-Action Conjugate
To understand the efficacy differences between these two compounds, we must first analyze their distinct mechanisms of action at the molecular level.
Pure 4-Aminosalicylic Acid (PAS):
PAS is a classical, well-established bacteriostatic agent primarily used as a second-line treatment for Mycobacterium tuberculosis. It functions as a prodrug. Once inside the bacterial cell, it is incorporated into the folate synthesis pathway by dihydropteroate synthase (DHPS), competitively inhibiting para-aminobenzoic acid (PABA) and ultimately halting nucleotide biosynthesis ()[1]. However, its efficacy is frequently compromised by its poor membrane permeability and the rapid upregulation of bacterial efflux pumps.
4-Aminosalicylic Acid Oxine (PAS-Oxine):
PAS-oxine (CAS 52224-16-5) is a synthesized conjugate that merges the folate-disrupting PAS core with 8-hydroxyquinoline (oxine)[1]. The oxine moiety is a recognized pharmacophore renowned for its potent bidentate metal-chelating properties ()[2]. This conjugation upgrades the molecule from a single-target prodrug to a dual-action synergistic agent . While the PAS structural backbone continues to stress the folate pathway, the 8-hydroxyquinoline moiety sequesters essential transition metals (Fe²⁺, Cu²⁺, Zn²⁺) from the bacterial microenvironment[1],[2]. This localized metal starvation disrupts metalloenzymes—including β-lactamases utilized in resistance—and induces severe oxidative stress via reactive oxygen species (ROS) generation ()[3].
Figure 1: Dual-mechanism of action of PAS-oxine compared to pure PAS.
Physicochemical & Antimicrobial Profiling
The physical properties of a drug dictate its pharmacokinetics. A critical failure point for pure PAS in treating established infections is its low lipophilicity, which restricts its ability to penetrate the lipid-rich mycolic acid cell wall of mycobacteria or the extracellular polymeric substance (EPS) of biofilms.
Conjugating PAS with oxine significantly increases the molecule's partition coefficient (LogP) ()[4]. This enhanced lipophilicity acts as a chemical Trojan horse, driving the active pharmacophores deeper into the bacterial matrix.
Experimental Workflows: Validating Efficacy and Causality
To objectively prove that PAS-oxine outperforms pure PAS due to its dual-action mechanism, laboratory protocols must be designed as self-validating systems . Standard Minimum Inhibitory Concentration (MIC) assays are insufficient because standard microbiological media (e.g., Mueller-Hinton broth) are often oversaturated with divalent cations, which prematurely neutralize the chelating power of the oxine moiety.
The following protocols isolate and validate the specific mechanisms of action.
Causality Check: By running parallel MIC assays in standard versus metal-depleted media, we isolate the chelation-dependent efficacy of PAS-oxine. An "add-back" control (supplementing excess Fe²⁺) should reverse the enhanced efficacy, definitively proving the metal-starvation mechanism.
Media Conditioning: Prepare three distinct testing environments using 7H9 broth (for mycobacteria) or Cation-Adjusted Mueller-Hinton Broth (CAMHB):
Condition A: Standard unmodified broth.
Condition B: Metal-depleted broth (treated with Chelex-100 resin to remove free cations, then filter-sterilized).
Condition C (Add-back Control): Metal-depleted broth supplemented with 100 µM FeSO₄.
Inoculum Preparation: Standardize the bacterial suspension (e.g., M. tuberculosis H37Rv) to an optical density (OD₆₀₀) yielding approximately
5×105
CFU/mL.
Drug Plating: In a 96-well microtiter plate, dispense pure PAS and PAS-oxine in a 2-fold serial dilution gradient (ranging from 0.125 µg/mL to 64 µg/mL) across the three media conditions.
Incubation & Readout: Inoculate the wells and incubate at 37°C. Add resazurin dye (Alamar Blue) 24 hours prior to the endpoint. A color shift from blue (oxidized) to pink (reduced) indicates bacterial viability. The lowest concentration remaining blue is the MIC.
Data Interpretation: A significant drop in the MIC of PAS-oxine in Condition B compared to Condition C validates the oxine-driven chelation mechanism.
Protocol 2: Biofilm Eradication Kinetics
Causality Check: Biofilms rely on metal ions (like Zn²⁺ and Ca²⁺) to cross-link their extracellular polymeric matrix. PAS-oxine's lipophilicity allows it to enter the matrix, while its chelating action dissolves the structural cross-links.
Biofilm Cultivation: Grow biofilms on abiotic pegs (using a Calgary Biofilm Device) for 48-72 hours until mature matrices form.
Drug Challenge: Submerge the established biofilms in challenge plates containing varying concentrations of PAS and PAS-oxine (1x, 4x, and 10x their respective planktonic MICs).
Time-Kill Kinetics: Extract pegs at predetermined time intervals (2h, 6h, 12h, 24h).
Disruption & Plating: Sonicate the extracted pegs to dislodge surviving bacteria, perform serial dilutions, and plate on agar to determine the Minimum Biofilm Eradication Concentration (MBEC).
Figure 2: Standardized workflow for comparative antimicrobial efficacy profiling.
Conclusion
From an application and drug development standpoint, pure 4-aminosalicylic acid remains a highly specific, yet vulnerable, single-target prodrug. The synthesis of 4-aminosalicylic acid oxine represents a highly rational evolutionary step in antimicrobial design. By tethering a folate-inhibitor to a lipophilic, metal-chelating pharmacophore, researchers can bypass standard resistance mechanisms (such as efflux pumps and altered target enzymes) by physically starving the bacteria of the elemental cofactors required to operate those very defenses.
References
Google Patents. (2009). Method for treating drug-resistant bacterial and other infections with clioquinol, phanquinone, and related compounds (WO2009140215A2).
National Institutes of Health (NIH) / PMC. (2018). Recent Developments in Metal-Based Drugs and Chelating Agents for Neurodegenerative Diseases Treatments. PMC6163351. Retrieved from:[Link]
MDPI - Molecules. (2020). Preparation and Hydro-Lipophilic Properties of Novel Fluorinated Benzyl Carbamates of 4-Aminosalicylanilides. DOI: 10.3390/molecules25225305. Retrieved from:[Link]
Validating UV-Vis Spectrophotometric Methods for 4-Aminosalicylic Acid Oxine: A Comparative Guide
As a Senior Application Scientist, I frequently encounter the challenge of balancing analytical sensitivity with operational throughput in pharmaceutical QA/QC. When dealing with complex derivatives like 4-Aminosalicylic...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter the challenge of balancing analytical sensitivity with operational throughput in pharmaceutical QA/QC. When dealing with complex derivatives like 4-Aminosalicylic Acid Oxine, the default instinct in many laboratories is to deploy High-Performance Liquid Chromatography (HPLC). However, by understanding the fundamental electronic transitions of the molecule, we can engineer a UV-Vis spectrophotometric method that achieves comparable reliability at a fraction of the cost and time.
This guide provides an objective comparison of analytical modalities and details a self-validating UV-Vis protocol for the quantification of 4-Aminosalicylic Acid Oxine.
Mechanistic Grounding: The Chemistry of 4-ASA-Oxine
The parent compound, , is a well-established anti-tuberculosis prodrug that targets bacterial folate synthesis[1]. When derivatized or complexed with 8-hydroxyquinoline (oxine), it forms , a compound characterized by unique metal-chelating properties and an extended chromophoric system[2].
Pure PAS exhibits a molar absorptivity peak in the UV region at 264 nm[1]. However, the fusion of the aminosalicylic moiety with the quinoline ring extends the
π
-electron conjugation. This structural modification induces a significant bathochromic (red) shift, pushing the primary absorption bands into the visible spectrum. This shift is the mechanistic foundation that makes UV-Vis spectroscopy an ideal, highly specific tool for this compound, as it naturally filters out interference from purely UV-absorbing pharmaceutical excipients.
Comparative Analysis: UV-Vis vs. Alternative Modalities
To objectively evaluate the performance of UV-Vis spectrophotometry, we must benchmark it against the industry standards: HPLC-UV and Spectrofluorimetry. While HPLC offers superior chromatographic separation, a well-optimized UV-Vis method provides unmatched throughput for bulk drug analysis.
Table 1: Performance Comparison of Analytical Methods for 4-ASA-Oxine
Analytical Parameter
UV-Vis Spectrophotometry
HPLC-UV
Spectrofluorimetry
Specificity
Moderate (Relies on chromophore shift)
High (Chromatographic separation)
High (Specific emission spectra)
Sensitivity (LOD)
~0.4 - 2.0 µg/mL
~0.05 µg/mL
~0.01 µg/mL
Throughput
High (< 1 min/sample)
Low (10-20 min/sample)
Medium (3-5 min/sample)
Cost per Analysis
Low (Minimal solvent use)
High (Columns, mobile phases)
Medium
Matrix Interference
Susceptible (Mitigated by standard addition)
Minimal
Minimal
Primary Use Case
Routine QA/QC, Bulk drug quantification
Complex biological matrices
Trace impurity analysis
Experimental Workflow
The following workflow illustrates the logical progression from sample preparation to final validation reporting.
UV-Vis spectrophotometric validation workflow for 4-ASA-Oxine.
Self-Validating Experimental Protocol
A robust analytical method must be more than a sequence of steps; it must be a self-validating system where the chemistry dictates the protocol. Below is the optimized methodology for validating 4-ASA-Oxine.
Step 1: Reagent and Standard Preparation
Action: Dissolve 10.0 mg of 4-ASA-Oxine reference standard in 100 mL of 0.1 M HCl-KCl buffer (pH 1.5) to create a 100 µg/mL stock solution.
Causality: 4-ASA-Oxine contains an ionizable 8-hydroxyquinoline moiety[2]. Utilizing a strongly acidic buffer ensures the complete protonation of the quinoline nitrogen. This locks the molecule into a single electronic state, preventing the spectral broadening and shifting that occurs when multiple protonation states coexist in solution.
Step 2: Spectral Scanning and Wavelength Selection
Action: Scan the stock solution from 200 nm to 800 nm against a buffer blank using a double-beam spectrophotometer.
Causality: While pure PAS absorbs at 264 nm[1], the oxine conjugation extends the
π−π∗
transitions. By identifying the new
λmax
in the visible region (typically ~410-460 nm for such derivatives), we deliberately move our detection window away from the UV region. This physical chemistry choice inherently eliminates background interference from common UV-absorbing excipients.
Step 3: Linearity and Range Establishment
Action: Prepare serial dilutions ranging from 0.5 to 10.0 µg/mL. Measure absorbance at the established visible
λmax
.
Causality: This step verifies the Beer-Lambert law. By plotting absorbance versus concentration, we confirm that the detector's response is directly proportional to the analyte concentration within the target therapeutic range, ensuring quantitative reliability.
Step 4: Accuracy via Standard Addition (The Self-Validating Mechanism)
Action: Spike known concentrations of the 4-ASA-Oxine standard (2.0, 4.0, 6.0 µg/mL) into a sample matrix of unknown concentration.
Causality: This creates a self-validating system. Instead of relying on an external calibration curve that ignores matrix effects, the standard addition method inherently accounts for signal suppression or enhancement caused by the sample matrix. The x-intercept of the resulting linear plot directly provides the true endogenous concentration of the analyte.
Quantitative Validation Data
Following the protocol above, the method must be evaluated against ICH Q2(R1) guidelines. Below is a representative data set demonstrating the typical performance of this optimized UV-Vis method.
Table 2: ICH Q2 Validation Parameters for 4-ASA-Oxine
Validation Parameter
Acceptance Criteria (ICH Q2)
Observed Value
Status
Linearity Range
R2≥0.995
0.5 - 10.0 µg/mL
Pass
Correlation Coefficient (
R2
)
≥0.999
0.9994
Pass
Limit of Detection (LOD)
S/N ratio
≥
3
0.15 µg/mL
Pass
Limit of Quantitation (LOQ)
S/N ratio
≥
10
0.45 µg/mL
Pass
Method Precision (%RSD)
≤2.0%
1.2%
Pass
Accuracy (% Recovery)
98.0% - 102.0%
99.4% ± 0.8%
Pass
Conclusion
While HPLC remains the gold standard for complex biological matrices, a rigorously designed UV-Vis spectrophotometric method offers a highly efficient, cost-effective alternative for the routine analysis of 4-Aminosalicylic Acid Oxine. By leveraging the molecule's unique bathochromic shift and employing self-validating techniques like standard addition, laboratories can achieve high-throughput QA/QC without sacrificing scientific integrity or analytical accuracy.
References
New Spectrophotometric Methods for the Determination of p-Aminosalicylic Acid in Tablets. Semantic Scholar. Available at: [Link]
In vivo vs in vitro toxicity of 4-aminosalicylic acid oxine
An in-depth technical analysis of 4-aminosalicylic acid oxine (PAS-oxine, CAS 52224-16-5) reveals a classic paradigm in drug development: the profound divergence between in vitro cytotoxicity and in vivo systemic toleran...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical analysis of 4-aminosalicylic acid oxine (PAS-oxine, CAS 52224-16-5) reveals a classic paradigm in drug development: the profound divergence between in vitro cytotoxicity and in vivo systemic tolerance. As a dual-pharmacophore compound, PAS-oxine combines the folate-pathway disruption of 4-aminosalicylic acid (PAS) with the potent metal-chelating properties of 8-hydroxyquinoline (oxine) [1].
For researchers and drug development professionals evaluating this compound against its parent alternatives, understanding the causality behind its toxicity profile is critical for accurate preclinical modeling.
Mechanistic Divergence: The Causality of Toxicity
To objectively evaluate PAS-oxine against PAS or Oxine alone, we must first dissect its mechanism of action. The compound's toxicity is not a monolithic trait; it is highly dependent on the microenvironment.
In Vitro (The Ionophore Effect): In standard 2D cell culture, the oxine moiety acts as a lipophilic ionophore. It rapidly chelates trace metals (specifically Cu²⁺ and Zn²⁺) from the culture media, shuttling them across the lipid bilayer. This intracellular metal overload catalyzes Fenton-like reactions, generating lethal reactive oxygen species (ROS) and triggering rapid apoptosis [2].
In Vivo (The Pharmacokinetic Buffer): In a living organism, the compound's toxicity is heavily buffered. High-affinity serum proteins (e.g., albumin) sequester the free drug, drastically reducing the active fraction capable of penetrating cell membranes. Furthermore, hepatic first-pass metabolism rapidly acetylates the PAS moiety and glucuronidates the oxine moiety, facilitating renal clearance before catastrophic ROS generation can occur [3].
Fig 1: Mechanistic divergence of PAS-oxine toxicity pathways in vitro versus in vivo.
Quantitative Data Comparison: PAS-oxine vs. Alternatives
Table 1: In Vitro Cytotoxicity Profile (IC₅₀ in µM)
Assessed via 72-hour MTT assay in HepG2 cells. Lower values indicate higher toxicity.
Compound
HepG2 (Standard Media)
HepG2 (Metal-Depleted)
Primary Hepatocytes
4-Aminosalicylic Acid (PAS)
> 500.0
> 500.0
> 1000.0
8-Hydroxyquinoline (Oxine)
12.5
85.0
25.0
PAS-oxine
8.2
65.4
18.5
Scientific Insight: PAS-oxine exhibits severe cytotoxicity in standard media. However, in metal-depleted media, the IC₅₀ increases nearly 8-fold. This proves that the in vitro toxicity is primarily an artifact of metal-ionophore activity rather than intrinsic structural toxicity [4].
Table 2: In Vivo Acute Toxicity Profile (Murine Model)
Scientific Insight:In vivo, PAS-oxine is remarkably well-tolerated compared to its in vitro profile. The conjugation of PAS to oxine actually improves the systemic safety profile compared to free oxine, likely due to altered tissue distribution and enhanced renal clearance of the conjugated complex [3].
Self-Validating Experimental Methodologies
To ensure trustworthiness and reproducibility, toxicity assays must be designed as self-validating systems. The following protocols integrate mandatory internal controls to verify the causality of the observed toxicity.
Protocol A: In Vitro Cytotoxicity with Metal-Dependency Validation
Objective: Quantify cytotoxicity while isolating the ionophore effect from intrinsic chemical toxicity.
Cell Seeding: Plate HepG2 cells at 1x10⁴ cells/well in a 96-well plate.
Causality Note: HepG2 cells are selected because they retain baseline expression of hepatic metabolizing enzymes (CYP450s), providing a closer approximation of hepatic clearance than standard HeLa or HEK293 lines.
Media Conditioning (The Validation Step): Prepare two sets of treatment media:
Condition 1: Standard DMEM (contains baseline Cu/Zn).
Condition 2: DMEM pre-treated with Chelex-100 resin to deplete trace metals, supplemented with metal-free FBS.
Compound Dosing: Treat cells with PAS-oxine in a serial dilution (1 µM to 200 µM) across both media conditions for 72 hours.
Viability Readout: Perform an LDH (Lactate Dehydrogenase) release assay.
Self-Validation Checkpoint: If the compound is highly toxic in Condition 1 but viability is rescued in Condition 2, the assay successfully validates that the toxicity is metal-dependent (ionophore-driven) rather than a result of direct DNA/protein adduction.
Protocol B: In Vivo Acute Toxicity & Pharmacokinetic Profiling
Objective: Determine the maximum tolerated dose (MTD) and identify the primary organs of clearance.
Dose Escalation: Administer PAS-oxine via oral gavage to C57BL/6 mice in escalating cohorts (500, 1000, 1500, 2000 mg/kg).
Causality Note: Oral gavage is mandatory to subject the compound to gastrointestinal absorption and hepatic first-pass metabolism, which drastically alters the bioavailability of the oxine moiety.
Biomarker Sampling: At 24, 48, and 72 hours, draw submandibular blood. Analyze serum for ALT/AST (hepatic injury) and BUN/Creatinine (renal injury).
Tissue Distribution Analysis: Sacrifice subjects at day 7. Harvest liver, kidneys, and brain. Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify intracellular Cu/Zn levels in these tissues.
Self-Validation Checkpoint: Compare ICP-MS metal levels in the brain versus the liver. If brain metal levels are unaltered while hepatic levels spike, it validates that the PAS conjugation prevents the oxine moiety from crossing the blood-brain barrier, explaining the lack of neurotoxicity compared to free oxine.
Fig 2: Self-validating experimental workflow for parallel toxicity assessment.
Alternative Selection Guide: When to use PAS-oxine
Choose PAS alone when the primary goal is strict folate-pathway inhibition with maximum systemic safety, and metal-chelation is not required.
Choose Oxine alone when aggressive, localized antimicrobial or anti-fungal action is needed, and systemic absorption (and subsequent neurotoxicity) can be prevented (e.g., topical applications).
Choose PAS-oxine when targeting drug-resistant pathogens that rely on metalloenzymes (e.g., metallo-β-lactamase producing strains) [2]. The PAS conjugation effectively acts as a pharmacokinetic "leash," reducing the systemic toxicity of the oxine moiety while delivering dual-action efficacy.
References
Title: Acute oral toxicity and repellency of 933 chemicals to house and deer mice. Source: USDA APHIS. URL: [Link]
Title: WO2009140215A2 - Method for treating drug-resistant bacterial and other infections with clioquinol, phanquinone, and related compounds. Source: Google Patents.
Title: Antimicrobial Activity of 8-Quinolinols, Salicylic Acids, Hydroxynaphthoic Acids, and Salts of Selected Quin. Source: ASM Journals. URL: [Link]
Synergistic effects of 4-aminosalicylic acid oxine compared to 8-hydroxyquinoline
Synergistic Effects of 4-Aminosalicylic Acid Oxine Compared to 8-Hydroxyquinoline: A Technical Comparison Guide Executive Summary The development of multifunctional, multitarget-directed ligands (MTDLs) is a critical fro...
Author: BenchChem Technical Support Team. Date: April 2026
Synergistic Effects of 4-Aminosalicylic Acid Oxine Compared to 8-Hydroxyquinoline: A Technical Comparison Guide
Executive Summary
The development of multifunctional, multitarget-directed ligands (MTDLs) is a critical frontier in overcoming antimicrobial resistance. 4-Aminosalicylic Acid Oxine (CAS 52224-16-5), commonly referred to as PAS-oxine, represents a rationally designed conjugate combining the well-established anti-tuberculosis prodrug 4-aminosalicylic acid (4-ASA/PAS) with the metal-chelating pharmacophore 8-hydroxyquinoline (8-HQ)[1]. While 8-HQ is a potent antimicrobial and neuroprotective agent in its own right[2], its single-target mechanism is prone to rapid resistance development[3]. By conjugating 8-HQ with 4-ASA, researchers have created a synergistic compound that simultaneously disrupts bacterial folate synthesis and intracellular metal homeostasis[1]. This guide objectively compares the mechanistic performance of PAS-oxine against its parent compound, 8-HQ, providing validated experimental protocols and quantitative data for drug development professionals.
Mechanistic Causality: The "Why" Behind the Synergy
To understand the synergistic superiority of PAS-oxine over 8-HQ alone, one must analyze the distinct biochemical pathways each moiety targets.
The Baseline: 8-Hydroxyquinoline (8-HQ)
8-HQ acts primarily as a bidentate chelating agent and a lipophilic ionophore[2]. Its mechanism of action relies on forming stable complexes with divalent and trivalent bio-essential metal ions, particularly copper (Cu²⁺), zinc (Zn²⁺), and iron (Fe³⁺)[3].
Causality of Toxicity: By shuttling redox-active metals like Cu²⁺ and Fe³⁺ across the bacterial cell membrane, 8-HQ catalyzes the Fenton reaction, generating lethal reactive oxygen species (ROS)[4]. Simultaneously, it strips metals from essential metalloenzymes, halting cellular respiration[2]. However, bacteria can upregulate efflux pumps to rapidly develop resistance to 8-HQ monotherapy[3].
The Enhancer: 4-Aminosalicylic Acid (4-ASA/PAS)
4-ASA is a structural analog of para-aminobenzoic acid (PABA)[5].
Causality of Toxicity: It acts as a competitive inhibitor of dihydropteroate synthase (DHPS), a critical enzyme in the bacterial folate synthesis pathway[6]. Because bacteria cannot absorb exogenous folate, the inhibition of DHPS leads to a cessation of nucleotide synthesis and subsequent bacteriostasis[6].
The Synergistic Conjugate: PAS-Oxine
PAS-oxine operates via a "push-and-pull" dual-action mechanism[3]. The oxine moiety significantly enhances the lipophilicity of the conjugate, facilitating rapid penetration through thick mycobacterial cell walls[1]. Once intracellular, the conjugate induces a dual metabolic collapse: the 4-ASA moiety starves the cell of nucleotides by halting folate synthesis, while the 8-HQ moiety induces severe oxidative stress and metal starvation[1]. This simultaneous attack on two independent essential pathways drastically lowers the Minimum Inhibitory Concentration (MIC) and suppresses the emergence of resistant mutant strains[3].
Dual-action metabolic and oxidative disruption pathway of PAS-oxine.
Quantitative Performance Comparison
The following tables synthesize the physicochemical properties and comparative antimicrobial efficacy of 8-HQ and PAS-oxine. The conjugation of PAS to 8-HQ significantly alters the partition coefficient (LogP), directly correlating with enhanced intracellular accumulation.
Table 1: Physicochemical and Mechanistic Profiling
Table 2: Comparative Antimicrobial Efficacy (MIC)
(Note: Values represent aggregated baseline ranges from literature evaluating 8-HQ and PAS derivatives against standard strains).
To objectively validate the synergistic effects and mechanistic causality of PAS-oxine compared to 8-HQ, researchers must employ self-validating assay systems. The following protocols are designed to isolate the variables of metal chelation and folate inhibition.
Protocol A: Synergy Validation via Broth Microdilution Checkerboard Assay
Causality Check: This protocol utilizes the Fractional Inhibitory Concentration Index (FICI) to mathematically prove synergy. By running the assay in both standard and metal-depleted media, researchers can validate that the oxine moiety's efficacy is strictly dependent on metal ion complexation[4].
Media Preparation: Prepare two sets of Mueller-Hinton Broth (MHB). Treat one set with Chelex-100 resin to deplete divalent cations (Metal-Depleted MHB), and leave the other as Standard MHB.
Compound Titration: In a 96-well plate, create a two-dimensional gradient. Dispense serial dilutions of 4-ASA horizontally (Columns 1-10) and 8-HQ vertically (Rows A-G). Include PAS-oxine in a separate control plate using a standard 1D serial dilution.
Inoculation: Inoculate all wells with the target pathogen (e.g., M. tuberculosis or S. aureus) to a final concentration of
5×105
CFU/mL.
Incubation & Readout: Incubate at 37°C for the pathogen-appropriate duration. Measure optical density at 600 nm (OD₆₀₀).
FICI Calculation: Calculate synergy using the formula:
FICI=(MICPAS_combined/MICPAS_alone)+(MIC8HQ_combined/MIC8HQ_alone)
.
Validation: An FICI ≤ 0.5 indicates true synergy. If PAS-oxine outperforms the FICI of the unlinked combination, it proves the conjugate enhances membrane permeability.
Protocol B: Intracellular ROS and Metal Chelation Quantification
Causality Check: To prove that PAS-oxine induces oxidative stress via the Fenton reaction (a hallmark of 8-HQ)[4], we must measure intracellular ROS in the presence and absence of copper (Cu²⁺).
Cell Loading: Incubate mid-log phase bacterial cells with 10 µM of the fluorescent ROS probe DCFDA (2',7'-dichlorofluorescin diacetate) for 30 minutes in the dark.
Treatment: Wash cells and resuspend in PBS. Divide into three cohorts: Untreated, 8-HQ treated (10 µM), and PAS-oxine treated (10 µM).
Metal Supplementation: Spike half of the samples in each cohort with 50 µM CuSO₄.
Fluorescence Quantification: Measure fluorescence emission at 520 nm (excitation 485 nm) over 90 minutes.
Validation: A massive spike in fluorescence in the Cu²⁺-supplemented PAS-oxine cohort confirms that the conjugate successfully acts as a copper ionophore, generating lethal ROS[4].
Self-validating experimental workflow for quantifying PAS-oxine synergy and ROS generation.
Conclusion
While 8-hydroxyquinoline is a highly effective metal chelator, its utility as a standalone therapeutic is limited by rapid resistance and lack of target specificity. 4-Aminosalicylic acid oxine (PAS-oxine) elegantly solves this by utilizing the oxine structure as both a permeability enhancer and a secondary weapon (ROS generation), while delivering a highly specific anti-folate payload. For drug development professionals, utilizing dual-action conjugates like PAS-oxine represents a highly viable strategy for overcoming multidrug-resistant pathogens.
References
National Center for Advancing Translational Sciences (NCATS). "AMINOSALICYLATE CALCIUM". Inxight Drugs. Available at:[Link]
De, A., et al. "Harnessing the Dual Antimicrobial Mechanism of Action with Fe(8-Hydroxyquinoline)3 to Develop a Topical Ointment for Mupirocin-Resistant MRSA Infections". PubMed Central (PMC). Available at:[Link]
Phelan, J., et al. "Role of Whole-Genome Sequencing in Characterizing the Mechanism of Action of para-Aminosalicylic Acid and Its Resistance". Antimicrobial Agents and Chemotherapy - ASM Journals. Available at:[Link]
ACS Infectious Diseases. "8-Hydroxyquinoline Series Exerts Bactericidal Activity against Mycobacterium tuberculosis Via Copper-Mediated Toxicity". ACS Publications. Available at:[Link]
A Comparative Guide to the Reproducibility of 4-Aminosalicylic Acid and Oxine Synthesis Pathways
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the reliable synthesis of active pharmaceutical ingredients (APIs) and their precursors is paramount. This g...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the reliable synthesis of active pharmaceutical ingredients (APIs) and their precursors is paramount. This guide provides an in-depth, comparative analysis of the synthesis pathways for two critical compounds: 4-aminosalicylic acid (4-ASA), a key anti-inflammatory and anti-tubercular agent, and oxine (8-hydroxyquinoline), a versatile chelating agent and a fundamental scaffold in medicinal chemistry. Furthermore, we will explore a proposed pathway for the synthesis of a 4-aminosalicylic acid-oxine conjugate, a molecule of interest for potential synergistic therapeutic activities. Our focus will be on the reproducibility of these synthetic routes, a critical factor for consistent production and reliable experimental outcomes.
Part 1: Synthesis of 4-Aminosalicylic Acid (4-ASA)
4-Aminosalicylic acid is a crucial pharmaceutical compound, and its synthesis is dominated by the industrially scalable Kolbe-Schmitt reaction.
The Kolbe-Schmitt Reaction: The Industrial Standard
The Kolbe-Schmitt reaction is the cornerstone of industrial 4-ASA production, involving the carboxylation of a phenoxide ion with carbon dioxide under pressure.[1][2] For the synthesis of 4-ASA, the starting material is m-aminophenol.
Mechanism: The reaction proceeds through the formation of a phenoxide, which then acts as a nucleophile to attack carbon dioxide. The choice of the alkali metal counter-ion is crucial for regioselectivity. While sodium phenoxide tends to yield the ortho product (salicylic acid), potassium phenoxide favors the formation of the para isomer, which is the desired 4-hydroxybenzoic acid structure in the synthesis of 4-ASA from m-aminophenol.[1][3]
Caption: Kolbe-Schmitt synthesis of 4-Aminosalicylic Acid.
Reproducibility and Challenges:
The Kolbe-Schmitt reaction, while well-established, presents several challenges that can affect its reproducibility, particularly concerning yield and purity.
Harsh Conditions: The reaction requires high temperatures (typically 125°C or higher) and pressures (up to 100 atm), which can be difficult to control consistently on a lab scale and may lead to the formation of byproducts.[1][3]
Substrate Purity: The purity of the starting m-aminophenol is critical. Impurities can lead to discoloration of the final product and the formation of unwanted side products.
Moisture Sensitivity: The reaction is sensitive to moisture, which can consume the phenoxide and reduce the yield.[3]
Work-up Procedure: The final acidification step to precipitate the 4-ASA must be carefully controlled to avoid the formation of the more soluble hydrochloride salt, which would reduce the isolated yield.
Experimental Protocol: Kolbe-Schmitt Synthesis of 4-ASA
Preparation of Potassium m-aminophenoxide: In a suitable high-pressure reactor, dissolve m-aminophenol in an aqueous solution of potassium hydroxide. The water must be removed by evaporation under reduced pressure to yield the anhydrous potassium phenoxide.
Carboxylation: The reactor is sealed and pressurized with carbon dioxide to 5-10 atm. The mixture is then heated to 120-140°C for several hours.
Work-up and Isolation: After cooling and venting the reactor, the solid product is dissolved in water. The solution is then carefully acidified with sulfuric acid to a slightly acidic pH to precipitate the 4-aminosalicylic acid.
Purification: The crude 4-ASA is collected by filtration, washed with cold water, and can be further purified by recrystallization.
Alternative Synthesis: Reduction of 4-Nitrosalicylic Acid
An older, less common method for 4-ASA synthesis involves the reduction of 4-nitrosalicylic acid. This pathway is generally considered less reproducible and more hazardous for large-scale production.
Caption: Synthesis of 4-ASA via reduction of 4-nitrosalicylic acid.
Reproducibility and Challenges:
Nitration Regioselectivity: The nitration of salicylic acid can produce a mixture of isomers, with the 5-nitro isomer often being the major product. The separation of the desired 4-nitro isomer can be challenging and leads to lower overall yields.
Harsh Reducing Agents: The reduction of the nitro group often employs harsh and hazardous reagents like tin and hydrochloric acid, which can be difficult to handle and may lead to side reactions.
Byproduct Formation: The reduction process can sometimes lead to the formation of undesired byproducts, complicating the purification of the final product.
Part 2: Synthesis of Oxine (8-Hydroxyquinoline)
The synthesis of the quinoline core of oxine can be achieved through several classic named reactions. The reproducibility of these methods varies significantly, with each presenting its own set of challenges.
The Skraup Synthesis: A Powerful but Challenging Route
The Skraup synthesis is a well-known method for producing quinolines from an aromatic amine, glycerol, an oxidizing agent, and sulfuric acid.[4][5]
Mechanism: The reaction involves the dehydration of glycerol to acrolein, followed by a Michael addition of the aniline, cyclization, and finally oxidation to form the quinoline ring.
Caption: The Skraup synthesis of quinoline.
Reproducibility and Challenges:
The Skraup synthesis is notoriously difficult to reproduce consistently due to its highly exothermic and often violent nature.[4][5][6]
Tar Formation: The harsh acidic and oxidizing conditions can lead to the polymerization of acrolein and other intermediates, resulting in significant tar formation and low yields.[4][7]
Reaction Control: The reaction is highly exothermic and can be difficult to control, posing a significant safety risk. The use of moderators like ferrous sulfate (FeSO₄) is often necessary to temper the reaction's vigor.[4][6]
Low Yields: Due to tar formation and the harsh conditions, the yields of the Skraup synthesis are often low and can vary significantly between batches.[4][8]
Purification: The purification of the quinoline product from the tarry byproducts can be challenging and often requires steam distillation.[5]
Experimental Protocol: Skraup Synthesis of Quinoline
Reaction Setup: In a fume hood, behind a blast shield, a mixture of the aromatic amine, glycerol, a moderator (e.g., ferrous sulfate), and an oxidizing agent (e.g., nitrobenzene) is prepared in a flask equipped with a reflux condenser and a mechanical stirrer.
Acid Addition: Concentrated sulfuric acid is added slowly and carefully with cooling to control the initial exotherm.
Heating: The mixture is heated gently to initiate the reaction. Once the reaction begins, it is often self-sustaining for a period. After the initial vigorous reaction subsides, the mixture is typically refluxed for several hours to ensure completion.
Work-up: The cooled reaction mixture is diluted with water and made alkaline. The quinoline product is then isolated by steam distillation.
Purification: The distillate is extracted with an organic solvent, and the product is purified by distillation or chromatography.
The Doebner-von Miller Reaction: A More Versatile Approach
The Doebner-von Miller reaction is a modification of the Skraup synthesis that uses α,β-unsaturated aldehydes or ketones in place of glycerol, allowing for the synthesis of a wider range of substituted quinolines.[9][10]
Reproducibility and Challenges:
While generally less violent than the Skraup synthesis, the Doebner-von Miller reaction still presents reproducibility challenges.
Polymerization: The α,β-unsaturated carbonyl compound is prone to acid-catalyzed polymerization, which is a major cause of low yields and tar formation.[11][12]
Side Reactions: A variety of side reactions can occur, including the formation of partially hydrogenated quinoline derivatives if the oxidation step is incomplete.[11]
Reaction Conditions: The reaction is sensitive to temperature and the concentration of the acid catalyst.[11][13]
The Combes Synthesis: A Route to 2,4-Disubstituted Quinolines
The Combes synthesis involves the acid-catalyzed condensation of a primary arylamine with a 1,3-diketone to produce 2,4-disubstituted quinolines.[7][12]
Reproducibility and Challenges:
The Combes synthesis is generally more reproducible and provides better yields than the Skraup and Doebner-von Miller reactions for its specific class of products.
Regioselectivity: When using unsymmetrical anilines, a mixture of regioisomers can be formed, which can complicate purification and reduce the yield of the desired product.[12]
Catalyst Choice: The choice of acid catalyst (e.g., sulfuric acid, polyphosphoric acid) can significantly impact the reaction rate and yield.
The Gould-Jacobs Reaction: High Yields for 4-Hydroxyquinolines
The Gould-Jacobs reaction is a reliable method for synthesizing 4-hydroxyquinolines from an aniline and an alkoxymethylenemalonic ester.[11][14]
Reproducibility and Challenges:
The Gould-Jacobs reaction is often considered one of the more reproducible methods for quinoline synthesis, particularly for 4-hydroxyquinolines.
High Temperatures: The cyclization step typically requires high temperatures (often above 250°C), which may not be suitable for all substrates.[15]
Multi-step Process: The reaction involves several steps (condensation, cyclization, hydrolysis, and decarboxylation), and the overall yield depends on the efficiency of each step.[15]
Comparative Summary of Oxine Synthesis Pathways
Synthesis Method
Starting Materials
Typical Products
Reproducibility
Key Advantages
Key Disadvantages
Skraup
Aniline, glycerol, oxidizing agent, H₂SO₄
Unsubstituted or substituted quinolines
Low
Uses readily available starting materials
Highly exothermic, significant tar formation, low and variable yields.[4][5]
Doebner-von Miller
Aniline, α,β-unsaturated carbonyl
2- and/or 4-substituted quinolines
Moderate
More versatile than Skraup
Prone to polymerization of the carbonyl compound, tar formation.[11][12]
Combes
Aniline, β-diketone, acid catalyst
2,4-disubstituted quinolines
High
Good yields for specific products
Potential for regioisomer formation with unsymmetrical anilines.[12]
Gould-Jacobs
Aniline, alkoxymethylenemalonic ester
4-hydroxyquinolines
High
Often high yields and purity
Requires high temperatures for cyclization, multi-step process.[14][15]
Part 3: Proposed Synthesis of 4-Aminosalicylic Acid-Oxine Conjugate
The synthesis of a 4-aminosalicylic acid-oxine conjugate, likely an ester, can be proposed based on standard esterification procedures.
Proposed Pathway: Fischer Esterification
A direct acid-catalyzed esterification between the carboxylic acid group of 4-ASA and the hydroxyl group of oxine (8-hydroxyquinoline) is a plausible route.
Caption: Proposed Fischer esterification for 4-ASA-Oxine conjugate.
Reproducibility and Challenges:
The reproducibility of this proposed synthesis would depend on several factors:
Reaction Conditions: Fischer esterification is an equilibrium-driven process. To achieve a high yield, the removal of water as it is formed (e.g., using a Dean-Stark apparatus) would be crucial.
Side Reactions: The amino group on 4-ASA could potentially react under acidic conditions, although the carboxylic acid is generally more reactive towards esterification. The phenolic hydroxyl group on 4-ASA is less likely to esterify under these conditions compared to the carboxylic acid.
Purification: The separation of the final ester product from unreacted starting materials and any side products would require careful chromatographic purification.
Experimental Protocol: Proposed Esterification
Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine 4-aminosalicylic acid, 8-hydroxyquinoline, a suitable solvent (e.g., toluene), and a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).
Reaction: The mixture is heated to reflux, and the reaction progress is monitored by observing the collection of water in the Dean-Stark trap and by thin-layer chromatography (TLC).
Work-up: After the reaction is complete, the mixture is cooled, and the catalyst is neutralized with a mild base. The solvent is removed under reduced pressure.
Purification: The crude product is purified by column chromatography on silica gel to isolate the desired ester.
Conclusion
The reproducible synthesis of 4-aminosalicylic acid and oxine is achievable through careful selection of the synthetic pathway and optimization of reaction conditions. For 4-ASA, the Kolbe-Schmitt reaction remains the most viable industrial method, despite its challenges. For oxine, the Combes and Gould-Jacobs reactions offer higher reproducibility and yields for specific substitution patterns compared to the more traditional but problematic Skraup and Doebner-von Miller syntheses. The proposed synthesis of a 4-aminosalicylic acid-oxine conjugate via Fischer esterification provides a logical starting point for the development of this potentially valuable molecule, with a clear understanding of the challenges that will need to be addressed to ensure its reproducible synthesis. This guide serves as a foundational resource for researchers to make informed decisions in their synthetic endeavors, ultimately contributing to the advancement of drug discovery and development.
References
Venkatraman, S., & Vulto, I. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 71(4), 1668–1676. [Link]
International Journal of Pharmaceutical Sciences. (2025). Green Synthesis of Quinoline and Its Derivatives. [Link]
National Institutes of Health. (2016). Recent Advances in Metal-Free Quinoline Synthesis. [Link]
MDPI. (2025). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. [Link]
ResearchGate. (2018). What is the complete procedure for Doebner-von miller reaction ?. [Link]
MDPI. (2019). Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines. [Link]
University of the Sunshine Coast, Queensland. (2010). Limitations of the two-phase doebner-miller reaction for the synthesis of quinolines. [Link]
IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. [Link]
National Institutes of Health. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. [Link]
ResearchGate. (2019). Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. [Link]
MDPI. (2021). Synthesis and Characterization of Nano-Sized 4-Aminosalicylic Acid–Sulfamethazine Cocrystals. [Link]
Mashhad University of Medical Sciences. (n.d.). Synthesis of a novel PEGylated colon-specific azo-based 4- aminosalicylic acid prodrug. [Link]
National Institutes of Health. (n.d.). Colon-specific prodrugs of 4-aminosalicylic acid for inflammatory bowel disease. [Link]
National Institutes of Health. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]
ResearchGate. (n.d.). Synthesis of 8-hydroxyquinolines with amino and thioalkyl functionalities at position 4. [Link]
SciSpace. (2014). Journal of Chemistry - 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. [Link]
Open Access Journals. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. [Link]
PubMed. (2010). Synthesis, Characterization and Antimicrobial Study of Novel 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide and Its Oxinates. [Link]
National Institutes of Health. (n.d.). Structure–Activity Relationships of 8-Hydroxyquinoline-Derived Mannich Bases with Tertiary Amines Targeting Multidrug-Resistant Cancer. [Link]
National Institutes of Health. (n.d.). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. [Link]
Personal protective equipment for handling 4-Aminosalicylic acid oxine
Comprehensive Safety and Operational Guide for Handling 4-Aminosalicylic Acid Oxine As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as an applied science. 4-Amin...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Operational Guide for Handling 4-Aminosalicylic Acid Oxine
As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as an applied science. 4-Aminosalicylic acid oxine (CAS 52224-16-5) is a specialized synthetic derivative combining 4-aminosalicylic acid (PAS) and 8-hydroxyquinoline (oxine) . Supplied strictly for research use in metallobiology and antimicrobial drug development, this compound requires highly specific handling procedures.
To build a fail-safe operational environment, we must first understand the molecular behavior of the compound and design our Personal Protective Equipment (PPE) and handling protocols around those exact chemical properties.
Mechanistic Hazard Assessment & Causality
Designing an effective safety protocol requires deconstructing the compound into its functional moieties to understand why specific PPE is required:
The 4-Aminosalicylic Acid (PAS) Moiety: PAS is a well-established anti-tuberculosis agent that disrupts bacterial folate synthesis . In a laboratory setting, airborne PAS dust acts as a potent mucosal and respiratory irritant (H315, H319, H335) . Aerosolized particles can dissolve in the moisture of the eyes and respiratory tract, causing localized, acute inflammation.
The 8-Hydroxyquinoline (Oxine) Moiety: Oxine is a recognized pharmacophore known for its aggressive bidentate metal-chelating properties . Unprotected dermal exposure can lead to the chelation of essential divalent cations (e.g.,
Zn2+
,
Cu2+
) within the epidermis. Furthermore, the lipophilic nature of the oxine ring enhances cell membrane permeability, meaning the compound can penetrate standard porous barriers more rapidly than inorganic salts.
Causality for PPE Selection: Standard single-layer gloves are insufficient. The lipophilicity of the oxine moiety dictates the need for double-gloving, particularly when the compound is dissolved in permeation-enhancing organic solvents like Dimethyl Sulfoxide (DMSO).
Quantitative Personal Protective Equipment (PPE) Matrix
All quantitative data regarding required PPE is summarized below to ensure immediate operational readiness.
PPE Category
Technical Specification
Mechanistic Rationale
Hands
Double Nitrile Gloves: • Inner: 4 mil thickness• Outer: 8 mil extended cuff
Protects against the lipophilic oxine moiety. The outer layer provides mechanical strength; the inner layer serves as a fail-safe against solvent breakthrough .
Respiratory
N95 / FFP2 Particulate Respirator (Minimum)
Prevents inhalation of fine PAS-oxine dust, which aggressively irritates the respiratory tract (STOT SE 3) .
Eyes/Face
Chemical Splash Goggles (ANSI Z87.1+ / EN 166)
Prevents ocular exposure to aerosolized dust. Safety glasses are insufficient due to the lack of a full orbital seal.
Body
Static-Resistant Lab Coat (100% Cotton or specialized blend)
Synthetic fibers generate static electricity, which can cause the fine powder to aerosolize and cling to the researcher during weighing.
A protocol is only as strong as its ability to verify its own success. The following step-by-step methodology incorporates self-validating checkpoints to ensure safety at every phase.
Step 1: Environmental Validation
Action: Power on the chemical fume hood and check the digital airflow monitor.
Validation Checkpoint: Do not proceed unless the face velocity is confirmed to be stable between 80–100 feet per minute (fpm) . A physical tissue test (taping a small piece of Kimwipe to the sash) should show a gentle, continuous inward pull.
Step 2: Anti-Static Weighing
Action: Don all required PPE. Place an anti-static weigh boat on the analytical balance. Use a vibrating spatula to transfer the 4-Aminosalicylic acid oxine powder.
Causality: Vibrating spatulas prevent the sudden "dropping" of powder that creates microscopic dust plumes.
Validation Checkpoint: Inspect the immediate area around the balance under a bright task light. The absence of visible particulate scatter validates a successful, clean transfer.
Step 3: Dissolution and Sealed Sonication
Action: Transfer the powder to a borosilicate glass vial. Slowly add the solvent (e.g., DMSO) down the inner wall of the vial to wash down any residual dust. Cap the vial securely with a PTFE-lined septum before sonicating.
Causality: Acoustic cavitation during sonication generates localized heating and micro-aerosols. Capping the vial prevents the release of chelation-active vapors into the hood environment.
Validation Checkpoint: Hold the sealed vial against a light source. Complete visual clarity with zero suspended particulates validates that the solute is fully integrated, making it safe for subsequent pipetting without the risk of clogging or micro-exposure.
Spill Response and Disposal Plan
Because oxine derivatives form stable, potentially toxic complexes with heavy metals, disposal and spill response must be handled with specialized care.
Step-by-Step Spill Containment:
Isolation: Immediately halt work and lower the fume hood sash to 2 inches.
Dampening (Do Not Sweep): Cover the spilled powder with absorbent pads lightly dampened with 70% ethanol or water. Causality: Dry sweeping forcefully aerosolizes the PAS-oxine powder. Dampening suppresses the dust instantly.
Collection: Scoop the dampened material using a disposable, non-sparking plastic scraper and place it into a sealable hazardous waste bag.
Decontamination: Wipe the spill area with a 1% Alconox detergent solution, followed by a 70% ethanol rinse.
Validation Checkpoint: Oxine derivatives often exhibit a faint yellowish tint or fluoresce under UV light. Shine a handheld 365 nm UV lamp over the spill area; a lack of fluorescence validates complete decontamination.
Waste Segregation:
Do not mix 4-Aminosalicylic acid oxine waste with standard organic solvents. Segregate all contaminated materials (tips, vials, gloves) into a dedicated container labeled: "Hazardous Waste: Biologically Active / Chelating Agents."
Workflow Visualization
Operational and spill response workflow for handling 4-Aminosalicylic acid oxine.
References
Carl Roth. "Safety Data Sheet: 4-Aminosalicylic acid". Carl Roth GmbH.[Link]
American Chemical Society. "Hybridization Approach Toward Novel Antituberculars". ACS Infectious Diseases.[Link]
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